3-(4-(Trifluoromethoxy)phenoxy)azetidine

Core Science & Biosynthesis

The Trifluoromethoxy Group as a Lipophilicity Modulator in Azetidine Scaffolds: A Technical Guide

Abstract

In contemporary drug discovery, the strategic modulation of physicochemical properties is paramount to achieving desirable pharmacokinetic and pharmacodynamic profiles. Lipophilicity, a key determinant of a molecule's absorption, distribution, metabolism, and excretion (ADME), is a primary focus of optimization. This technical guide provides an in-depth analysis of the trifluoromethoxy (OCF3) group as a potent lipophilicity enhancer, specifically within the context of azetidine scaffolds. Azetidines, strained four-membered nitrogenous heterocycles, are increasingly utilized as sp3-rich building blocks to improve metabolic stability and aqueous solubility. The introduction of a trifluoromethoxy group offers a compelling strategy to counterbalance the inherent polarity of the azetidine core, thereby facilitating membrane permeability. While direct experimental data for trifluoromethoxy-substituted azetidines is emerging, this guide synthesizes established principles of physical organic chemistry and proven experimental methodologies to provide a predictive framework and a robust protocol for researchers. We will explore the causal electronic and conformational effects of the OCF3 group and present a self-validating, step-by-step protocol for the experimental determination of the distribution coefficient (logD), the most relevant measure of lipophilicity for ionizable compounds like azetidines.

Introduction: The Strategic Imperative of Lipophilicity in Drug Design

The journey of a drug molecule from administration to its biological target is a complex odyssey governed by its physicochemical properties. Among these, lipophilicity—the affinity of a molecule for a lipid-like environment—stands out as a critical parameter. It profoundly influences a compound's ability to traverse cellular membranes, a prerequisite for reaching intracellular targets and achieving systemic exposure. Measured as the octanol-water partition coefficient (logP) for neutral species or the distribution coefficient (logD) for ionizable molecules at a specific pH, lipophilicity exists in a delicate balance. Insufficient lipophilicity can lead to poor absorption and an inability to cross the blood-brain barrier, while excessive lipophilicity can result in poor aqueous solubility, high plasma protein binding, and increased metabolic turnover.

Modern medicinal chemistry leverages specific functional groups and structural motifs to fine-tune this critical property. Fluorine-containing substituents have become indispensable tools in this endeavor, with the trifluoromethoxy (OCF3) group being particularly noteworthy for its unique electronic and steric attributes. Concurrently, there is a drive towards incorporating three-dimensional, sp3-rich scaffolds to escape the "flatland" of aromatic-heavy molecules and improve drug-like properties. Azetidines, conformationally rigid four-membered rings, have emerged as valuable scaffolds that can enhance metabolic stability and receptor binding.

This guide focuses on the intersection of these two powerful strategies: the use of the trifluoromethoxy group to strategically enhance the lipophilicity of azetidine-containing compounds.

The Azetidine Scaffold and the Trifluoromethoxy Group: A Synergistic Pairing

Azetidine: A Privileged Scaffold

Azetidines are saturated heterocyclic motifs that have gained significant traction in drug discovery. Their defining features include:

• Structural Rigidity: The inherent ring strain of the four-membered ring restricts conformational flexibility, which can lead to more selective binding to biological targets.

• sp3-Rich Character: As non-aromatic scaffolds, they increase the three-dimensionality of a molecule, a property often associated with improved clinical success rates.

• Improved Physicochemical Properties: Azetidines can serve as bioisosteres for other groups, often improving aqueous solubility and metabolic stability compared to more lipophilic linkers.

• Vectorial Exit Points: The substituents on the azetidine ring project into distinct vectors in 3D space, allowing for precise structural modifications to probe target interactions.

The Trifluoromethoxy (OCF3) Group: A Powerful Lipophilicity Driver

The trifluoromethoxy group is a premier example of a fluorinated moiety used to optimize drug candidates. Its ability to increase lipophilicity is one of its most significant attributes. This effect stems from several factors:

• High Electronegativity: The three fluorine atoms create a strong electron-withdrawing effect, yet the overall group is highly lipophilic. This is in contrast to the trifluoromethyl (CF3) group, which is also lipophilic but to a lesser extent.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the OCF3 group highly resistant to metabolic degradation, particularly oxidative metabolism.

• Modulation of Basicity: When placed near a basic nitrogen, as in an azetidine, the powerful inductive effect of the OCF3 group can lower the pKa of the amine, which can be advantageous for optimizing off-target effects and cell permeability.

The replacement of a methoxy group (OCH3) with a trifluoromethoxy group (OCF3) on an aromatic ring has been shown to increase the logP value by approximately 1.0 unit. While this is on a different scaffold, it provides a strong quantitative basis for the expected lipophilic shift.

Predictive Analysis of Lipophilicity

While experimental data for OCF3-substituted azetidines is not yet widely published, we can construct a predictive model based on established substituent effects. Let us consider a model system: an N-Boc protected 3-substituted azetidine. The N-Boc group is a common protecting group in synthesis and provides a non-ionizable starting point for comparison.

Compound	Substituent (at C3)	Calculated logP (cLogP)	Expected Experimental logD @ pH 7.4	Rationale for Lipophilicity Change
1 (Parent)	-H	1.4	~1.4	Baseline lipophilicity of the N-Boc azetidine core.
2 (Methoxy)	-OCH3	1.3	~1.3	The methoxy group is relatively polar and has a minimal impact on lipophilicity compared to the parent.
3 (Trifluoromethyl)	-CF3	2.2	~2.2	The CF3 group is a known lipophilic substituent, significantly increasing logP over the parent. The Hansch π value for CF3 is +0.88.
4 (Trifluoromethoxy)	-OCF3	2.6	~2.6	The OCF3 group is one of the most lipophilic substituents, with a Hansch π value of +1.04. It is expected to confer the highest lipophilicity in this series.

Note: cLogP values are estimations from chemical drawing software and should be used for trend analysis only. Experimental values are required for definitive assessment.

This comparative table clearly illustrates the anticipated trend: the introduction of the trifluoromethoxy group is predicted to render the azetidine scaffold significantly more lipophilic than both its parent and its methoxy or even trifluoromethyl-substituted counterparts.

Caption: Logical flow of increasing lipophilicity in azetidines.

Experimental Protocol: Determination of logD via the Shake-Flask Method

The "shake-flask" method remains the gold standard for lipophilicity determination due to its direct measurement principle. Since azetidines are basic, it is crucial to measure the distribution coefficient (logD) at a physiologically relevant pH (e.g., 7.4) rather than the partition coefficient (logP), which is only valid for the neutral species.

This protocol is designed to be a self-validating system, incorporating quality controls and ensuring data integrity.

Materials and Reagents

• Test Compound (e.g., Trifluoromethoxy-azetidine derivative), >98% purity

• n-Octanol (HPLC grade or higher)

• Phosphate-Buffered Saline (PBS), 1X, pH 7.4

• Dimethyl Sulfoxide (DMSO), HPLC grade

• Deionized Water (18.2 MΩ·cm)

• Calibrated pH meter

• Analytical balance

• Vortex mixer

• Centrifuge (capable of >2000 x g)

• Thermostatted shaker/incubator (set to 25°C)

• Glass vials with PTFE-lined caps

• HPLC or UPLC-MS system with a suitable column (e.g., C18) and detector (UV or MS)

Pre-Experiment Preparation (Mutual Saturation of Solvents)

Causality: n-Octanol and water are partially miscible. To ensure that the partitioning of the analyte is the only variable at equilibrium, both phases must be pre-saturated with each other. Failure to do so is a common source of error.

• Combine n-octanol and PBS (pH 7.4) in a 1:1 ratio in a large separatory funnel.

• Shake vigorously for 30 minutes.

• Allow the phases to separate completely overnight at a constant temperature (25°C).

• Carefully drain the lower aqueous phase (PBS saturated with n-octanol) into a dedicated storage bottle.

• Drain the upper organic phase (n-octanol saturated with PBS) into a separate dedicated storage bottle. These are the solvents to be used for the experiment.

Step-by-Step Experimental Workflow

• Stock Solution Preparation:

  • Accurately prepare a 10 mM stock solution of the test compound in DMSO.

  • Trustworthiness: DMSO is used to ensure complete initial dissolution. Its final concentration in the assay should be kept low (<1%) to avoid co-solvent effects.

• Partitioning Setup (in triplicate):

  • To a glass vial, add 990 µL of pre-saturated PBS (pH 7.4).

  • Add 10 µL of the 10 mM DMSO stock solution to the PBS. Vortex briefly. This yields a 100 µM aqueous solution.

  • Add 1.0 mL of pre-saturated n-octanol to the vial.

  • Trustworthiness: Performing the experiment in triplicate for each compound is essential to assess the precision of the measurement and identify any outlier results.

• Equilibration:

  • Cap the vials tightly.

  • Place the vials in a thermostatted shaker set to 25°C.

  • Shake vigorously for 2 hours to facilitate partitioning. The speed should be sufficient to create a large surface area between phases without forming a persistent emulsion.

  • Causality: Equilibration time is critical. While 2 hours is often sufficient, novel scaffolds may require optimization to ensure equilibrium is reached.

• Phase Separation:

  • After shaking, centrifuge the vials at >2000 x g for 20 minutes.

  • Causality: Centrifugation is a critical step to break any micro-emulsions that may have formed, ensuring a clean separation of the two phases.

  • Let the vials stand in a rack at 25°C for at least 1 hour to allow for complete phase separation.

• Sampling for Analysis:

  • Carefully remove an aliquot from the n-octanol (upper) phase . Be cautious not to disturb the interface.

  • Carefully remove an aliquot from the PBS (lower) phase . It is best practice to insert the pipette tip through the upper layer to the desired depth and withdraw the sample.

  • Prepare samples for analysis (e.g., by dilution in a suitable mobile phase) for HPLC or UPLC-MS quantification.

• Quantification:

  • Analyze the concentration of the test compound in the sampled n-octanol and PBS phases using a validated analytical method (HPLC-UV or LC-MS).

  • Generate a calibration curve to ensure accurate quantification.

• Calculation of logD:

  • The distribution coefficient, D, is the ratio of the concentration in the organic phase to the concentration in the aqueous phase.

  • D = [Concentration]octanol / [Concentration]PBS

  • logD = log10(D)

  • Average the logD values from the three replicates and calculate the standard deviation.

Navigating the Synthesis and Application of Trifluoromethyl-Substituted Phenylazetidines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Azetidine Scaffold in Modern Medicinal Chemistry

Azetidines, four-membered nitrogen-containing heterocycles, have garnered significant interest in drug discovery. Their inherent ring strain and rigid, three-dimensional structure offer unique advantages in molecular design.[1][2][3] The incorporation of an azetidine moiety can enhance metabolic stability, improve solubility, and provide novel intellectual property.[1][3] This guide focuses on a specific class of these compounds: those bearing a trifluoromethyl-substituted phenoxy group, which are of particular interest due to the favorable properties conferred by the trifluoromethyl group, such as increased lipophilicity and metabolic stability.

While the specific compound 3-(4-(Trifluoromethoxy)phenoxy)azetidine was the subject of the initial query, a comprehensive review of the scientific literature indicates that this exact structure is not widely documented. However, its close structural analog, 3-(4-(Trifluoromethyl)phenoxy)azetidine , is a well-characterized and commercially available compound. This guide will provide an in-depth technical overview of 3-(4-(Trifluoromethyl)phenoxy)azetidine as a representative and highly relevant molecule in this chemical space. The structural distinction lies in the substituent on the phenyl ring: a trifluoromethyl group (-CF3) versus a trifluoromethoxy group (-OCF3). Both moieties are highly valued in medicinal chemistry for their ability to modulate pharmacokinetic and pharmacodynamic properties. The existence of related structures, such as tert-butyl 3-(phenylamino)-3-(4-(trifluoromethoxy)phenyl)azetidine-1-carboxylate, confirms the feasibility of incorporating the trifluoromethoxy group onto an azetidine scaffold.[4]

This document will serve as a technical resource for researchers, providing detailed information on the core properties, synthesis, and potential applications of 3-(4-(Trifluoromethyl)phenoxy)azetidine.

Core Molecular Attributes

A precise understanding of a compound's fundamental properties is the bedrock of any research and development endeavor. The key molecular identifiers for 3-(4-(Trifluoromethyl)phenoxy)azetidine are summarized below.

Property	Value	Source
Chemical Name	3-(4-(Trifluoromethyl)phenoxy)azetidine	N/A
CAS Number	76263-21-3	[5]
Molecular Formula	C10H10F3NO	[5]
Molecular Weight	217.19 g/mol	[5]
Canonical SMILES	C1C(CN1)OC2=CC=C(C=C2)C(F)(F)F	N/A

The hydrochloride salt of this compound is also available, with the following properties:

Property	Value	Source
Chemical Name	3-(4-(Trifluoromethyl)phenoxy)azetidine hydrochloride	N/A
CAS Number	1236862-38-6	[6][7]
Molecular Formula	C10H11ClF3NO	[6][7]
Molecular Weight	253.65 g/mol	[7]

Synthesis and Chemical Reactivity

The synthesis of substituted azetidines can be challenging due to the inherent ring strain.[8] However, several synthetic routes have been developed. A common approach to synthesizing 3-substituted azetidines involves the use of a suitable azetidine precursor.

General Synthetic Workflow

A plausible synthetic route to 3-(4-(Trifluoromethyl)phenoxy)azetidine involves the nucleophilic substitution of a leaving group at the 3-position of an N-protected azetidine with 4-(trifluoromethyl)phenol. This is a well-established method for the formation of ether linkages.

Caption: A potential synthetic workflow for 3-(4-(Trifluoromethyl)phenoxy)azetidine.

Step-by-Step Protocol (Illustrative)

The following is a generalized protocol based on standard organic synthesis techniques for similar compounds.

• Mitsunobu Reaction:

  • To a solution of N-Boc-3-hydroxyazetidine (1 equivalent), 4-(trifluoromethyl)phenol (1.1 equivalents), and triphenylphosphine (1.2 equivalents) in an appropriate anhydrous solvent (e.g., tetrahydrofuran) at 0 °C, add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.2 equivalents) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, quench the reaction and perform an aqueous workup.

  • Purify the crude product (N-Boc-3-(4-(trifluoromethyl)phenoxy)azetidine) by flash column chromatography.

• Boc Deprotection:

  • Dissolve the purified N-Boc-3-(4-(trifluoromethyl)phenoxy)azetidine in a suitable solvent such as dichloromethane or 1,4-dioxane.

  • Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid in dioxane, and stir at room temperature for 1-4 hours.

  • Monitor the deprotection by TLC or LC-MS.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • If the hydrochloride salt is desired, the reaction can be performed with HCl in dioxane. Otherwise, a basic workup can be performed to yield the free base.

  • Purify the final product as needed.

Applications in Drug Discovery and Development

The azetidine scaffold is a privileged structure in medicinal chemistry, appearing in several approved drugs.[1][3] The incorporation of a trifluoromethyl group often enhances a molecule's metabolic stability and binding affinity. Given these characteristics, 3-(4-(Trifluoromethyl)phenoxy)azetidine is a valuable building block for the synthesis of novel therapeutic agents.

Potential Therapeutic Areas

Derivatives of 3-(4-(Trifluoromethyl)phenoxy)azetidine could be explored for a variety of therapeutic targets, including:

• Central Nervous System (CNS) Disorders: The lipophilicity imparted by the trifluoromethyl group can aid in crossing the blood-brain barrier. Azetidine-containing compounds have been investigated as modulators of CNS targets.[1]

• Oncology: Many kinase inhibitors and other anti-cancer agents incorporate fluorine-containing motifs to improve their pharmacokinetic profiles.

• Inflammatory Diseases: Azetidine derivatives have been explored as inhibitors of enzymes involved in inflammatory pathways.

The primary amine of 3-(4-(Trifluoromethyl)phenoxy)azetidine serves as a key functional handle for further chemical modifications, allowing for its incorporation into a diverse range of molecular architectures. For instance, it can be used in the synthesis of amides, ureas, and sulfonamides, enabling the exploration of structure-activity relationships in drug discovery programs.

Conclusion

3-(4-(Trifluoromethyl)phenoxy)azetidine is a valuable chemical entity with significant potential in medicinal chemistry. Its well-defined structure and the presence of the desirable trifluoromethyl and azetidine moieties make it an attractive building block for the development of novel therapeutics. While the closely related 3-(4-(trifluoromethoxy)phenoxy)azetidine is less documented, the synthetic principles and potential applications outlined in this guide for the trifluoromethyl analog provide a strong foundation for researchers interested in this class of compounds. The continued exploration of substituted azetidines is expected to yield new and improved drug candidates across a range of diseases.

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Azetidine Bioisosteres: A Technical Guide to Harnessing a Privileged Scaffold in Modern Drug Design

Abstract: In the modern era of drug discovery, the demand for molecules with three-dimensional (3D) complexity, improved physicochemical properties, and novel intellectual property is paramount. Medicinal chemists are increasingly moving away from flat, sp2-rich structures towards more sp3-rich, conformationally constrained scaffolds. The azetidine ring, a four-membered saturated nitrogen heterocycle, has emerged as a uniquely powerful building block to meet these challenges.[1][2] This guide provides an in-depth technical analysis of the azetidine moiety as a versatile bioisostere, offering field-proven insights into its strategic application. We will explore its fundamental physicochemical properties, dissect key synthetic strategies, and analyze its successful implementation in clinically approved drugs, providing researchers with the authoritative grounding needed to leverage this privileged scaffold in their own drug design campaigns.

The Modern Imperative for 3D Scaffolds: Escaping "Flatland"

The over-reliance on planar, aromatic structures in drug discovery has led to challenges in achieving target selectivity and favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. Increasing the fraction of sp3-hybridized carbons (Fsp3) in a molecule is a widely accepted strategy to improve its developability.[3] Sp3-rich scaffolds, like azetidine, introduce conformational rigidity and provide well-defined three-dimensional exit vectors for substituents.[2][4] This pre-organization can reduce the entropic penalty upon binding to a biological target, potentially leading to higher affinity and selectivity.[4]

The azetidine ring, in particular, offers a compelling balance of properties. Despite its inherent ring strain (approximately 25.2 kcal/mol), it is significantly more stable than its three-membered aziridine counterpart, allowing for easier handling and synthetic manipulation while still possessing unique reactivity.[5][6] This unique combination of stability and controlled reactivity makes it an exceptionally valuable tool for the medicinal chemist.

The Azetidine Advantage: A Multifaceted Bioisostere

Bioisosterism—the replacement of a functional group with another that retains or enhances the desired biological activity while improving other properties—is a cornerstone of drug design.[7] The azetidine scaffold is not a simple one-for-one replacement but a versatile motif that can play several strategic bioisosteric roles.

Physicochemical Impact

Incorporating an azetidine ring into a molecule has predictable and beneficial effects on its physicochemical properties. It serves to increase polarity and aqueous solubility while often reducing lipophilicity (LogP) compared to larger, more flexible aliphatic amines like pyrrolidines or piperidines.[1][3] This strategic modulation is critical for optimizing a drug candidate's pharmacokinetic profile.

Moiety	Typical LogP Contribution	pKa (of conjugate acid)	Fsp3	Key Features
Azetidine	Low	~10-11	1.0	Rigid, polar, defined vectors, H-bond acceptor
Pyrrolidine	Moderate	~11-12	1.0	Flexible, more lipophilic
Piperidine	Moderate-High	~11-12	1.0	Flexible, more lipophilic, common
gem-Dimethyl	High	N/A	1.0	Lipophilic, sterically demanding
Carbonyl	Low	N/A	0	Planar, H-bond acceptor

Table 1. Comparative Physicochemical Properties of Azetidine and Common Bioisosteres.

Key Bioisosteric Roles

The utility of azetidine stems from its ability to mimic the spatial and electronic properties of several common functional groups while conferring its unique advantages.

• Constrained Analog of Acyclic Amines: Azetidine can be viewed as a rigidified version of a dimethylamine or isopropylamine group. This conformational restriction can lock in a bioactive conformation, improving potency and selectivity.

• Polar Bioisostere for gem-Dimethyl and Carbonyl Groups: In a move to reduce lipophilicity without sacrificing spatial volume, the oxetane ring is often used as a bioisostere for a gem-dimethyl group. The azetidine ring offers a similar advantage, acting as a "polar metabolic stabilizer" and introducing a basic handle for salt formation to improve solubility.[3][8]

• Saturated Heterocycle Replacement: Replacing larger rings like pyrrolidine or piperidine with azetidine can improve metabolic stability, enhance solubility, and provide novel exit vectors from the scaffold, opening up new chemical space for SAR (Structure-Activity Relationship) exploration.[9]

• Proline Mimic: Azetidine-2-carboxylic acid is a naturally occurring non-proteinogenic amino acid that acts as a structural analog of proline.[10][11] This mimicry can be exploited in peptidomimetics, but it also carries a toxicological warning: its misincorporation into proteins can lead to protein misfolding and endoplasmic reticulum stress.[10][12]

Figure 1. Bioisosteric Relationships of the Azetidine Scaffold.

Harnessing the Azetidine Scaffold: Synthetic Feasibility

Historically, the high ring strain of azetidines made their synthesis challenging, limiting their use in drug discovery.[3][5] However, significant recent advances have made diversely substituted azetidines much more accessible.

Key Synthetic Strategies

• Intramolecular Cyclization: The most traditional method involves the displacement of a leaving group on a γ-carbon by a nitrogen atom in a 1,3-amino alcohol or haloamine precursor. While reliable, this method can lack modularity.[5][13]

• [2+2] Cycloadditions: Photocycloaddition between imines and alkenes offers a direct route to the azetidine core. Recent developments using visible-light photocatalysis have expanded the scope and functional group tolerance of these reactions.[1]

• Strain-Release Functionalization: This powerful modern strategy utilizes highly strained precursors, such as 1-azabicyclo[1.1.0]butanes (ABBs), which react with a wide range of nucleophiles to open stereospecifically into functionalized azetidines.[1][9] This method is particularly amenable to library synthesis and provides access to complex, stereodefined products.[9]

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Topic: 3-(4-(Trifluoromethoxy)phenoxy)azetidine vs. its Trifluoromethyl Analog: A Comparative Analysis for Strategic Drug Design

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary

The strategic incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate physicochemical and pharmacokinetic properties. Among the most impactful fluorinated motifs are the trifluoromethoxy (-OCF3) and trifluoromethyl (-CF3) groups. When combined with privileged scaffolds like azetidine, these substituents provide a nuanced platform for optimizing drug-like properties. This guide provides a comparative analysis of 3-(4-(trifluoromethoxy)phenoxy)azetidine and its direct analog, 3-(4-(trifluoromethyl)phenoxy)azetidine. We delve into the subtle yet critical differences in their electronic properties, lipophilicity, and metabolic stability, offering field-proven insights and detailed experimental protocols to inform rational drug design and lead optimization efforts.

The Strategic Imperative: Fluorine and Saturated Heterocycles in Modern Drug Discovery

The deliberate use of fluorine and sp³-rich scaffolds has become a highly successful strategy in drug development. Fluorine's unique properties—high electronegativity, small van der Waals radius, and the exceptional strength of the C-F bond—allow for the fine-tuning of a molecule's metabolic stability, pKa, lipophilicity, and binding affinity.[1][2] The trifluoromethyl (-CF3) and trifluoromethoxy (-OCF3) groups are premier examples of this strategy, though they impart distinct characteristics to a parent molecule.[3][4]

Concurrently, the azetidine ring, a four-membered saturated nitrogen-containing heterocycle, has emerged as a "privileged" scaffold.[5][6] Its inherent ring strain and conformational rigidity offer a defined three-dimensional vector for substituents, while its sp³-rich character often leads to improved solubility and metabolic stability compared to flat, aromatic systems.[7] By combining these two strategic elements—a fluorinated phenoxy moiety and an azetidine core—we create a molecular framework ripe for optimization. This guide dissects the choice between the -OCF3 and -CF3 substituents in this specific context.

Head-to-Head Comparison: Physicochemical & Electronic Divergence

The substitution of -OCF3 for -CF3 is not a simple isosteric replacement; it is a strategic choice that fundamentally alters a compound's profile. Understanding these differences is critical for predicting a drug candidate's behavior.

Electronic Effects: A Tale of Two Inductive Sinks

The primary influence of both groups on the phenoxy ring is a strong electron-withdrawing effect, driven by the intense electronegativity of the fluorine atoms.

• Trifluoromethyl (-CF3) Group: This group acts as a powerful and straightforward electron-withdrawing substituent almost exclusively through the sigma-bond framework (inductive effect, -I).[8][9] This effect deactivates the aromatic ring, influencing its interactions with biological targets and its susceptibility to oxidative metabolism.

• Trifluoromethoxy (-OCF3) Group: The electronic nature of the -OCF3 group is more complex. While it is dominated by a very strong inductive-withdrawing effect, the oxygen atom's lone pairs can exert a weak opposing resonance-donating effect (+M).[10][11] Despite this, the inductive effect is overwhelmingly dominant, making the -OCF3 group a potent deactivator and one of the most electron-withdrawing substituents used in drug design.[12][13]

Lipophilicity: A Key Differentiator

Both substituents significantly increase lipophilicity, a property that enhances membrane permeability and can improve target engagement within hydrophobic pockets.[14][15] However, the trifluoromethoxy group does so to a greater extent. This distinction is a critical tool for modulating a compound's absorption, distribution, metabolism, and excretion (ADME) profile.

Data Summary: Physicochemical Properties

The following table summarizes the key physicochemical parameters that differentiate the -OCF3 and -CF3 groups, which are directly translatable to the target molecules.

Property	Trifluoromethoxy (-OCF3)	Trifluoromethyl (-CF3)	Rationale & Implication in Drug Design
Hansch Lipophilicity (π)	+1.04[8]	+0.88[14]	The -OCF3 group is significantly more lipophilic, offering a stronger tool to increase logP. This can enhance membrane permeability but risks reducing aqueous solubility if not balanced.[10][16]
Electronic Nature	Strong -I, Weak +M	Strong -I	Both are strongly electron-withdrawing, which can increase binding affinity through modified electrostatic interactions and enhance metabolic stability by deactivating the aromatic ring.[8][14]
Metabolic Stability	Exceptionally High	Very High	Both groups block P450-mediated oxidation. The C-F bond is highly resistant to cleavage, and the -OCF3 group is also impervious to the O-dealkylation pathways that plague methoxy (-OCH3) groups.[17][18]
Conformational Preference	Tends to be orthogonal to the aromatic ring[16]	Allows free rotation	The fixed conformation of the -OCF3 group can provide a more defined vector for interacting with a target protein, potentially increasing selectivity.

Synthesis and Characterization: From Blueprint to Bench

The synthesis of these target molecules is achievable through established synthetic methodologies. The primary challenge in azetidine chemistry often lies in the construction of the strained four-membered ring.[19][20] However, with the availability of functionalized azetidine building blocks, the assembly of the final compounds is straightforward.

General Synthetic Workflow

A robust and reliable method for synthesizing both target compounds is the Williamson ether synthesis or a related nucleophilic aromatic substitution. The workflow involves the coupling of a protected 3-hydroxyazetidine with the corresponding 4-substituted phenol.

Caption: General synthetic workflow for target compounds.

Experimental Protocol: Synthesis of 3-(4-(Trifluoromethoxy)phenoxy)azetidine

This protocol describes a representative synthesis. The trustworthiness of this procedure lies in its reliance on a well-established, high-yielding chemical transformation and standard purification techniques.

Materials:

• N-Boc-3-hydroxyazetidine

• 4-(Trifluoromethoxy)phenol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous ammonium chloride (NH4Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO3)

Procedure:

Step 1: Synthesis of tert-butyl 3-(4-(trifluoromethoxy)phenoxy)azetidine-1-carboxylate

• To a flame-dried round-bottom flask under an inert atmosphere (N2), add 4-(trifluoromethoxy)phenol (1.1 equivalents) and anhydrous DMF (0.2 M).

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.2 equivalents) portion-wise. Allow the mixture to stir at 0 °C for 30 minutes. Causality Note: This step generates the sodium phenoxide in situ, a potent nucleophile required for the subsequent displacement reaction.

• Add a solution of N-Boc-3-hydroxyazetidine (1.0 equivalent) in anhydrous DMF dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor reaction progress by TLC or LC-MS.

• Upon completion, cautiously quench the reaction by slowly adding saturated aqueous NH4Cl at 0 °C.

• Dilute the mixture with water and extract with EtOAc (3x).

• Combine the organic layers, wash with water and then brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography (silica gel, gradient elution with hexanes/EtOAc) to yield the protected product.

Step 2: Deprotection to yield 3-(4-(trifluoromethoxy)phenoxy)azetidine

• Dissolve the purified product from Step 1 in DCM (0.1 M).

• Add trifluoroacetic acid (10 equivalents) dropwise at room temperature. Causality Note: A strong acid is required to cleave the acid-labile tert-butyloxycarbonyl (Boc) protecting group, liberating the free secondary amine of the azetidine ring.

• Stir the reaction at room temperature for 2-4 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in DCM and carefully neutralize by washing with saturated aqueous NaHCO3.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, dry over anhydrous MgSO4, filter, and concentrate to yield the final product. Further purification can be performed if necessary.

Impact on Drug Performance: A Comparative Pharmacological Outlook

The choice between -OCF3 and -CF3 has profound implications for a molecule's ADME profile and its interaction with biological targets.

Metabolic Stability: Blocking the "Soft Spots"

A primary reason for introducing fluorinated groups is to enhance metabolic stability.[21][22] Both -CF3 and -OCF3 excel at this by blocking metabolically labile positions on the aromatic ring that would otherwise be susceptible to oxidation by cytochrome P450 (CYP) enzymes.[18][23] The high dissociation energy of the C-F bond (approx. 485 kJ/mol) compared to a C-H bond (approx. 414 kJ/mol) makes it highly resistant to enzymatic cleavage.[14][15]

• Self-Validating System: The most direct way to validate the metabolic stability of these compounds is through a standardized in vitro assay.

Experimental Protocol: In Vitro Liver Microsomal Stability Assay

This assay provides a reliable, quantitative measure of a compound's intrinsic clearance, a key predictor of in vivo half-life.

Workflow Diagram:

Caption: Workflow for the in vitro metabolic stability assay.

Procedure:

• Preparation: Prepare a stock solution of the test compound (e.g., 10 mM in DMSO). Dilute to a working concentration (e.g., 100 µM in 50:50 acetonitrile:water).

• Incubation: In a 96-well plate, add phosphate buffer (pH 7.4), liver microsomes (e.g., human, rat; final concentration 0.5 mg/mL), and the test compound (final concentration 1 µM).

• Pre-incubation: Pre-incubate the plate at 37 °C for 5 minutes to equilibrate the temperature.

• Initiation: Initiate the metabolic reaction by adding a pre-warmed solution of NADPH (final concentration 1 mM). The time point T=0 is taken immediately before NADPH addition. Causality Note: NADPH is a required cofactor for CYP enzyme activity. Its addition synchronizes the start of the metabolic process across all wells.

• Time Points: Incubate the plate at 37 °C. At specified time points (e.g., 5, 15, 30, 60 minutes), transfer an aliquot of the reaction mixture to a new plate containing ice-cold acetonitrile with an internal standard to quench the reaction.

• Sample Processing: Centrifuge the quenched plate at high speed (e.g., 4000 rpm for 20 min at 4 °C) to precipitate the proteins.

• Analysis: Transfer the supernatant to a new plate for analysis by a validated LC-MS/MS method to quantify the concentration of the parent drug remaining.

• Data Analysis: Plot the natural logarithm of the percentage of parent compound remaining versus time. The in vitro half-life (t½) is determined from the slope of the initial linear phase (slope = -k).

  • t½ = 0.693 / k

  • Calculate intrinsic clearance (CLint) using the formula: CLint (µL/min/mg) = (0.693 / t½) x (incubation volume / mg of microsomal protein) [17]

Comparative ADME Profile

Parameter	3-(4-(OCF3)phenoxy)azetidine	3-(4-(CF3)phenoxy)azetidine	Insight for Drug Development
Metabolic Stability	Expected to be very high.	Expected to be very high.	Both are excellent choices for blocking aromatic oxidation. The choice between them is unlikely to be driven by metabolic stability alone, as both are robust.[17]
Permeability (PAMPA, Caco-2)	Expected to be higher.	Expected to be high.	The greater lipophilicity of the -OCF3 analog will likely lead to higher passive diffusion but may also increase susceptibility to efflux transporters.
Aqueous Solubility	Expected to be lower.	Expected to be higher.	A critical trade-off. The higher lipophilicity of the -OCF3 analog may necessitate formulation strategies if aqueous solubility becomes a limiting factor.
Plasma Protein Binding	Expected to be higher.	Expected to be high.	Increased lipophilicity generally correlates with higher plasma protein binding, which reduces the free fraction of the drug available to interact with its target.

Conclusion and Authoritative Perspective

The selection between a trifluoromethoxy and a trifluoromethyl substituent is a high-impact decision in lead optimization. While both 3-(4-(trifluoromethoxy)phenoxy)azetidine and its trifluoromethyl analog are expected to possess excellent metabolic stability due to the combined effects of the fluorinated group and the azetidine scaffold, their broader ADME profiles will diverge significantly.

• The trifluoromethyl analog represents a more conservative choice. It provides a substantial boost in lipophilicity and metabolic stability over a non-fluorinated parent while maintaining a better balance with aqueous solubility.[14]

• The trifluoromethoxy analog is a more aggressive tool for maximizing lipophilicity.[8][10] It should be employed when higher membrane permeability is paramount, for example, in targeting the central nervous system, or when seeking to fill a particularly greasy pocket in a target protein. The cost of this choice is a higher risk of poor solubility and increased plasma protein binding, which must be carefully monitored.

Ultimately, the optimal choice is context-dependent and must be guided by empirical data. The protocols and comparative framework provided in this guide offer a robust system for generating this decision-making data, enabling development teams to rationally design molecules with a higher probability of clinical success.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• A Comparative Analysis of Metabolic Stability: Trifluoromethoxy vs. Trifluoromethyl Quinolines in Drug Discovery. (2025). Benchchem.
• Azetidines in medicinal chemistry: emerging applications and approved drugs. (2026). PubMed.
• Recent advances in fluorination techniques and their anticipated impact on drug metabolism and toxicity. (2015). Research Repository UCD.
• Synthesis of 3-[4-(Trifluoromethyl)phenoxy]-1-azetidinecarboxamide. PrepChem.com.
• Azetidines in medicinal chemistry: emerging applications and approved drugs. (2026). Taylor & Francis Online.
• A Comparative Guide to the Influence of Trifluoromethoxy vs.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• Azetidines in medicinal chemistry: emerging applications and approved drugs. (2026). Taylor & Francis Online.
• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. (2021). RSC Publishing.
• An Approach to Alkyl Azetidines for Medicinal Chemistry. (2025). ChemRxiv.
• Metabolism of fluorine-containing drugs. (2001). Annual Review of Pharmacology and Toxicology.
• The role of fluorine in medicinal chemistry. (2008). Taylor & Francis Online.
• Synthesis of tertiary alkyl fluorides and chlorides by site-selective nucleophilic ring-opening reaction of α-aryl azetidinium salts. (2021). RSC Publishing.
• A Comparative Guide to the Metabolic Stability of Drugs: The Impact of the Trifluoromethyl Group. (2025). Benchchem.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025).
• The synthetic method of 3 fluoro azetidine derivatives. (2017).
• Simple Vector Considerations to Assess the Polarity of Partially Fluorinated Alkyl and Alkoxy Groups. (2018). CHIMIA.
• (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. (2021). MDPI.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• Fluorine in drug discovery: Role, design and case studies.
• The Dark Side of Fluorine. (2019). ACS Medicinal Chemistry Letters.
• Synthesis of Α-Fluoro-Γ-Aminobutyric Acid Derivatives by Nucleophilic Ring-Opening of Azetidine-2-Carboxylic Acid-Derived Ammonium Salts with Fluoride. (2023). SSRN.
• Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. (2024). ChemRxiv.
• Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. (2025). The Journal of Organic Chemistry.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• Current and Future Prospects of Azetidine Derivatives an Overview. (2023). Medwin Publishers.
• Understanding the Trifluoromethoxy Group: Properties and Applications in Chemical Research. NINGBO INNO PHARMCHEM CO.,LTD..
• Reducing the Lipophilicity of Perfluoroalkyl Groups by CF2–F/CF2–Me or CF3/CH3 Exchange. (2018). Journal of Medicinal Chemistry.
• Trifluoromethoxy group electron-withdrawing or electron-don
• The Trifluoromethoxy Group: A Long-Range Electron-Withdrawing Substituent. (2025).
• PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. (2011). University of Alberta.
• Superelectrophiles and the effects of trifluoromethyl substituents. (2011). PMC.
• 3-(4-(Trifluoromethyl)phenoxy)azetidine hydrochloride. Achemica.
• Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. (2024). PMC.

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Protocols & Analytical Methods

Application Note: Synthesis of 3-(4-(Trifluoromethoxy)phenoxy)azetidine from N-Boc Precursors

Abstract

This application note details a robust, scalable protocol for the synthesis of 3-(4-(trifluoromethoxy)phenoxy)azetidine , a high-value scaffold in medicinal chemistry. The azetidine ring serves as a rigid, metabolic stability-enhancing bioisostere for larger saturated heterocycles, while the trifluoromethoxy (

) group modulates lipophilicity and blocks metabolic oxidation. The synthesis proceeds via a Mitsunobu coupling between N-Boc-3-hydroxyazetidine and 4-(trifluoromethoxy)phenol, followed by acid-mediated N-Boc deprotection . This guide provides step-by-step experimental procedures, mechanistic insights, and troubleshooting strategies to ensure high yield and purity.

Introduction & Strategic Rationale

The Azetidine Advantage

In modern drug design, the azetidine ring is increasingly utilized to lower the lipophilicity (

) of compounds compared to their piperidine or pyrrolidine counterparts, often improving solubility and metabolic stability.

The Power of

The trifluoromethoxy group is a privileged motif. It exhibits:

• Electronic Effects: Strong electron-withdrawing nature (

  ), similar to chlorine but more lipophilic.

• Conformational Bias: The

  group often adopts an orthogonal conformation relative to the aromatic ring, potentially accessing unique binding pockets.

• Metabolic Blocking: It effectively blocks cytochrome P450-mediated oxidation at the para-position.

Retrosynthetic Analysis

The most direct synthetic route involves the construction of the ether linkage followed by amine deprotection.

Figure 1: Retrosynthetic disconnection of the target azetidine ether.

Experimental Protocols

Phase 1: Ether Formation via Mitsunobu Coupling

The Mitsunobu reaction is preferred over nucleophilic aromatic substitution (

) because the trifluoromethoxy group, while electron-withdrawing, does not sufficiently activate the phenol for direct displacement of a leaving group on the azetidine without harsh conditions that may degrade the strained ring.

Reagents

• Substrate A: tert-Butyl 3-hydroxyazetidine-1-carboxylate (1.0 equiv)

• Substrate B: 4-(Trifluoromethoxy)phenol (1.1 equiv)

• Phosphine: Triphenylphosphine (

  ) (1.5 equiv)[1]

• Azodicarboxylate: Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD) (1.5 equiv)[1]

• Solvent: Anhydrous Tetrahydrofuran (THF) (

  concentration)

Step-by-Step Procedure

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and purge with nitrogen (

  ).

• Dissolution: Add N-Boc-3-hydroxyazetidine (1.0 equiv), 4-(trifluoromethoxy)phenol (1.1 equiv), and

  (1.5 equiv) to the flask. Dissolve in anhydrous THF.

• Cooling: Cool the reaction mixture to 0°C using an ice bath. Rationale: Low temperature controls the exothermic formation of the betaine intermediate and prevents side reactions.

• Addition: Add DIAD (1.5 equiv) dropwise over 15–20 minutes. Observation: The solution may turn yellow/orange but should fade.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12–16 hours. Monitor by TLC (typically 20% EtOAc/Hexanes) or LCMS.

• Workup:

  • Concentrate the reaction mixture under reduced pressure.

  • Triturate the residue with cold

    : Hexanes (1:1) to precipitate triphenylphosphine oxide ( ). Filter off the white solid.

• Purification: Purify the filtrate via flash column chromatography (Silica gel, 0

  20% EtOAc in Hexanes).

  • Target Yield: 75–85%

  • Appearance: Colorless oil or white solid.

Phase 2: N-Boc Deprotection[2][3]

Removal of the Boc group can be achieved via acidic cleavage. Two methods are provided: Method A (Standard) and Method B (Green/Mild).

Method A: Acidic Cleavage (TFA/DCM)

• Dissolution: Dissolve the intermediate from Phase 1 in Dichloromethane (DCM) (

  ).

• Acidification: Add Trifluoroacetic acid (TFA) (10–20 equiv) dropwise at 0°C.

• Reaction: Stir at room temperature for 1–2 hours. Monitor by LCMS (disappearance of

  peak, appearance of ).

• Workup:

  • Concentrate in vacuo to remove DCM and excess TFA.

  • Free Basing (Optional but recommended): Redissolve residue in DCM, wash with saturated aqueous

    , dry over , and concentrate.

  • Salt Formation: Alternatively, treat the crude oil with

    HCl in ether to precipitate the hydrochloride salt.

Method B: Thermal Fluorinated Alcohol (Chemoselective)

Note: This method is useful if the molecule contains acid-sensitive groups.

• Reaction: Dissolve the intermediate in 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP) (

  ).

• Heating: Heat the mixture in a sealed tube at 100°C (microwave or conventional heating) for 1–2 hours.

• Workup: Evaporate the solvent. The product is obtained as the free amine or mono-HFIP salt, often requiring no further purification.

Analytical Data Summary

Parameter	Expected Value / Observation	Notes
Physical State	White crystalline solid (HCl salt)	Free base is often an oil.
NMR (DMSO- )	9.2 (br s, NH), 7.4 (d, 2H), 7.0 (d, 2H), 5.1 (m, 1H), 4.4 (m, 2H), 4.0 (m, 2H)	Characteristic downfield shift of CH-O proton (~5.1 ppm).
NMR	-58.0 ppm (s, 3F)	Distinctive singlet for .
LCMS (ESI+)	( )	Consistent with formula .

Troubleshooting & Optimization

Figure 2: Decision tree for troubleshooting the ether coupling step.

Key Mechanistic Insights

• Order of Addition: Adding the azodicarboxylate last to the cooled mixture of phosphine, alcohol, and phenol is critical. This prevents the premature formation of hydrazinedicarboxylate byproducts.

• Moisture Sensitivity: The betaine intermediate is sensitive to moisture. Ensure THF is distilled or dried over molecular sieves.

• Alternative Route (Mesylation): If the Mitsunobu reaction yields are poor due to steric hindrance, convert the N-Boc-3-hydroxyazetidine to its mesylate (MsCl,

  , DCM) and then displace with the phenol using in DMF at 80°C.

References

• Mitsunobu Reaction General Protocol

  • Swamy, K. C. K., et al. "Mitsunobu and Related Reactions: Advances and Applications." Chemical Reviews, 2009, 109(6), 2551–2651.

• Synthesis of 3-Aryloxyazetidines

  • Duncton, M. A., et al. "Azetidines in Medicinal Chemistry." MedChemComm, 2016. (General scaffold utility).[1][2]

  • Organic Syntheses, Coll. Vol. 10, p. 550 (2004). (Protocol for ether synthesis).[2]

• N-Boc Deprotection Methods

  • Choy, J., et al. "Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols."[3][4] Synthetic Communications, 2008, 38(21), 3840-3853.

• Properties of Trifluoromethoxy Group

  • Müller, K., et al. "Fluorine in Pharmaceuticals: Looking Beyond Intuition." Science, 2007, 317(5846), 1881-1886.

Sources

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• 2. The Williamson Ether Synthesis [cs.gordon.edu]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]

Reductive amination protocols using 3-(4-(Trifluoromethoxy)phenoxy)azetidine

An Application Guide to Reductive Amination Protocols Utilizing 3-(4-(Trifluoromethoxy)phenoxy)azetidine

Introduction: Strategic Coupling for Modern Drug Discovery

Reductive amination stands as a cornerstone transformation in medicinal chemistry, prized for its reliability and efficiency in constructing carbon-nitrogen bonds.[1][2] This powerful reaction enables the synthesis of complex secondary and tertiary amines from readily available carbonyl compounds and primary or secondary amines.[2][3] This guide focuses on the application of this critical reaction to a highly valuable building block: 3-(4-(trifluoromethoxy)phenoxy)azetidine.

The azetidine ring, a four-membered nitrogen heterocycle, is increasingly recognized as a "privileged scaffold" in drug development.[4] Its inherent ring strain and sp³-rich, three-dimensional character can confer significant improvements to a molecule's physicochemical properties, including enhanced metabolic stability, aqueous solubility, and binding affinity.[5][6] Several FDA-approved drugs, such as cobimetinib and baricitinib, feature the azetidine motif, underscoring its therapeutic relevance.[4][5]

Complementing the azetidine core, the 4-(trifluoromethoxy)phenoxy group introduces a set of unique and highly desirable attributes. The trifluoromethoxy (-OCF₃) group is a bioisostere of other functionalities but possesses distinct electronic properties. It significantly enhances lipophilicity and metabolic stability due to the strength of the C-F bonds, which can lead to improved pharmacokinetic profiles, such as increased membrane permeability and longer in-vivo half-lives.[7][8][9][10]

This application note provides a detailed examination of the reductive amination of 3-(4-(trifluoromethoxy)phenoxy)azetidine, offering robust, step-by-step protocols for its reaction with both aldehydes and ketones. The causality behind experimental choices is explained to empower researchers to adapt and optimize these methods for their specific drug discovery programs.

The Mechanism of One-Pot Reductive Amination

The reaction proceeds through a two-step sequence that is conveniently performed in a single reaction vessel. The process is typically catalyzed by mild acid and utilizes a selective reducing agent that targets the intermediate iminium species without significantly reducing the starting carbonyl compound.[11][12]

• Iminium Ion Formation: The reaction initiates with the nucleophilic attack of the secondary amine (azetidine) on the carbonyl carbon of the aldehyde or ketone. This forms an unstable hemiaminal intermediate. Under mildly acidic conditions, the hemiaminal readily undergoes dehydration to generate a resonance-stabilized iminium ion.

• Hydride Reduction: A carefully chosen reducing agent, such as Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB), is introduced. STAB is a mild and selective hydride donor, prized for its ability to preferentially reduce the electrophilic iminium ion over the less reactive starting aldehyde or ketone.[12][13][14] The steric bulk and electron-withdrawing acetate groups moderate its reactivity, preventing unwanted side reactions.[14] The hydride transfer to the iminium carbon yields the final tertiary amine product.

Caption: Mechanism of STAB-mediated reductive amination.

Experimental Protocols

The following protocols provide detailed procedures for the reductive amination of 3-(4-(trifluoromethoxy)phenoxy)azetidine with representative aldehyde and ketone substrates.

Protocol 1: Reaction with an Aliphatic Aldehyde (e.g., Isobutyraldehyde)

Objective: To synthesize 1-isobutyl-3-(4-(trifluoromethoxy)phenoxy)azetidine.

Materials & Reagents:

Reagent	CAS Number	Molecular Weight
3-(4-(Trifluoromethoxy)phenoxy)azetidine	1092620-72-9	233.19 g/mol
Isobutyraldehyde	78-84-2	72.11 g/mol
Sodium Triacetoxyborohydride (STAB)	56553-60-7	211.94 g/mol
1,2-Dichloroethane (DCE), anhydrous	107-06-2	98.96 g/mol
Saturated Sodium Bicarbonate (NaHCO₃) solution	N/A	N/A
Magnesium Sulfate (MgSO₄), anhydrous	7487-88-9	120.37 g/mol

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 3-(4-(trifluoromethoxy)phenoxy)azetidine (1.0 eq, e.g., 233 mg, 1.0 mmol).

• Dissolve the azetidine in anhydrous 1,2-dichloroethane (DCE) to a concentration of approximately 0.1 M (e.g., 10 mL).

• Add isobutyraldehyde (1.1 eq, e.g., 80 mg, 1.1 mmol) to the solution. Stir the mixture at room temperature for 20-30 minutes. This allows for the initial formation of the hemiaminal intermediate.

• In a single portion, add sodium triacetoxyborohydride (STAB) (1.5 eq, e.g., 318 mg, 1.5 mmol). Note: STAB is moisture-sensitive; handle it quickly in an inert atmosphere if possible. The addition may cause slight effervescence.

• Seal the flask under a nitrogen or argon atmosphere and stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting azetidine is consumed.

• Upon completion, carefully quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution (e.g., 15 mL). Stir vigorously for 15 minutes to neutralize any remaining acid and decompose excess STAB.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the resulting crude oil via flash column chromatography on silica gel to yield the pure product.

Protocol 2: Reaction with a Ketone (e.g., Cyclopentanone)

Objective: To synthesize 1-cyclopentyl-3-(4-(trifluoromethoxy)phenoxy)azetidine.

Materials & Reagents:

Reagent	CAS Number	Molecular Weight
3-(4-(Trifluoromethoxy)phenoxy)azetidine	1092620-72-9	233.19 g/mol
Cyclopentanone	120-92-3	84.12 g/mol
Sodium Triacetoxyborohydride (STAB)	56553-60-7	211.94 g/mol
Acetic Acid (AcOH), glacial	64-19-7	60.05 g/mol
1,2-Dichloroethane (DCE), anhydrous	107-06-2	98.96 g/mol
Saturated Sodium Bicarbonate (NaHCO₃) solution	N/A	N/A
Magnesium Sulfate (MgSO₄), anhydrous	7487-88-9	120.37 g/mol

Procedure:

• To a clean, dry round-bottom flask with a magnetic stir bar, add 3-(4-(trifluoromethoxy)phenoxy)azetidine (1.0 eq, e.g., 233 mg, 1.0 mmol).

• Dissolve the starting material in anhydrous 1,2-dichloroethane (DCE) (e.g., 10 mL).

• Add cyclopentanone (1.2 eq, e.g., 101 mg, 1.2 mmol).

• Add glacial acetic acid (1.0 eq, e.g., 60 mg, 1.0 mmol) as a catalyst. Causality: Ketones are generally less electrophilic than aldehydes. Acetic acid protonates the carbonyl oxygen, increasing its electrophilicity and accelerating the rate of iminium ion formation.[12][13]

• Stir the mixture for 30-60 minutes at room temperature.

• Add sodium triacetoxyborohydride (STAB) (1.5 eq, e.g., 318 mg, 1.5 mmol) portion-wise over 5 minutes.

• Seal the flask under a nitrogen or argon atmosphere and stir the reaction mixture at room temperature for 18-36 hours. The reaction with ketones is typically slower than with aldehydes.

• Monitor the reaction by TLC or LC-MS.

• Work-up and purification are performed as described in Protocol 1, steps 7-10.

Data Summary and Reaction Scope

The described protocols are robust and applicable to a range of carbonyl substrates. Below is a summary of expected outcomes.

Entry	Carbonyl Compound	Amine/Carbonyl Ratio	STAB (eq)	Catalyst (eq)	Solvent	Time (h)	Expected Yield
1	Isobutyraldehyde	1:1.1	1.5	None	DCE	16	85-95%
2	Benzaldehyde	1:1.1	1.5	None	DCE	18	80-90%
3	Cyclopentanone	1:1.2	1.5	1.0 AcOH	DCE	24	75-85%
4	Acetone	1:1.5	1.5	1.0 AcOH	DCE	36	65-75%

Discussion of Parameters:

• Solvent: 1,2-Dichloroethane (DCE) is the preferred solvent as it is aprotic and effectively solubilizes the reagents.[13][14] Tetrahydrofuran (THF) can also be used, though reaction times may be longer.

• Stoichiometry: A slight excess of the carbonyl compound and a larger excess of the reducing agent are used to ensure complete consumption of the limiting azetidine starting material.

• Temperature: The reactions are conveniently run at room temperature. Gentle heating (e.g., to 40 °C) can be employed to accelerate reactions with particularly unreactive ketones, but this may increase the risk of side product formation.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive STAB due to moisture exposure. 2. Insufficiently reactive ketone. 3. Insufficient reaction time.	1. Use a fresh bottle of STAB or purchase from a reliable supplier. 2. For ketones, ensure the addition of a catalytic amount of acetic acid.[13] 3. Extend the reaction time and continue monitoring.
Recovery of Starting Amine	Incomplete iminium ion formation.	Increase the equivalents of the carbonyl compound to 1.5-2.0 eq. For ketones, consider adding a dehydrating agent like activated molecular sieves (4 Å).
Side Product Detected	1. Reduction of the starting carbonyl to an alcohol. 2. Over-alkylation (if a primary amine was used).	1. This is rare with STAB but can occur with more reactive borohydrides. Ensure you are using STAB.[12][15] 2. Not applicable for the secondary azetidine amine, which is a key advantage of this substrate.[15]
Difficult Purification	Incomplete quenching of STAB, leading to borate salts in the organic layer.	During work-up, stir vigorously with the saturated NaHCO₃ solution for an extended period (30-60 min) before extraction.

General Experimental Workflow

The overall process from setup to final product is streamlined for efficiency.

Caption: High-level workflow for reductive amination.

Conclusion

The reductive amination of 3-(4-(trifluoromethoxy)phenoxy)azetidine is a highly effective and versatile method for generating novel chemical entities for drug discovery. The protocols detailed herein, utilizing the mild and selective reducing agent sodium triacetoxyborohydride, offer a reliable pathway to a diverse range of N-substituted azetidine derivatives. By understanding the underlying mechanism and the rationale for specific reaction conditions, researchers can confidently apply and adapt this methodology to accelerate the synthesis of next-generation therapeutics.

References

• MDPI. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• PubMed. Azetidines in medicinal chemistry: emerging applications and approved drugs. [Link]

• Wikipedia. Trifluoromethoxy group. [Link]

• PubMed. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• ResearchGate. Optimization of the reaction conditions for the reductive amination of aldehydes). a. [Link]

• ACS Publications. Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. [Link]

• Oreate AI Blog. Understanding Aze Medications: The Role of Azetidine Derivatives. [Link]

• ResearchGate. Optimization of the reaction conditions for the reductive amination of... [Link]

• Wikipedia. Reductive amination. [Link]

• PrepChem.com. Synthesis of 3-[4-(Trifluoromethyl)phenoxy]-1-azetidinecarboxamide. [Link]

• PMC. Scope and Limitations of Reductive Amination Catalyzed by Half-Sandwich Iridium Complexes Under Mild Reaction Conditions. [Link]

• ResearchGate. (PDF) The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• Wikipedia. Trifluoromethoxy group. [Link]

• Master Organic Chemistry. Reductive Amination, and How It Works. [Link]

• ACS Publications. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. [Link]

• Organic Chemistry Portal. Sodium triacetoxyborohydride. [Link]

• ACS Publications. Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. [Link]

• RSC Publishing. Computational investigation of the control of the thermodynamics and microkinetics of the reductive amination reaction by solvent coordination and a co-catalyst. [Link]

• PMC. Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. [Link]

• Organic Chemistry Portal. Hitchhiker's guide to reductive amination. [Link]

• ChemRxiv. A Single-Step Synthesis of Azetidine-3-amines. [Link]

• ScienceDirect. Azetidine Synthesis. [Link]

• Wordpress. Reductive Amination. [Link]

• ResearchGate. Synthesis and reactivity of 4-(trifluoromethyl)azetidin-2-ones | Request PDF. [Link]

• HAL Open Science. PREPARATION OF RACEMIC AND OPTICALLY ACTIVE TRIFLUOROMETHYL AZIRIDINES AND AZETIDINES. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• Frontiers. Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. [Link]

• Wiley Online Library. The Reductive Amination of Aldehydes and Ketones and the Hydrogenation of Nitriles: Mechanistic Aspects and Selectivity Control. [Link]

Sources

• 1. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 2. Frontiers | Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction [frontiersin.org]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]
• 4. img01.pharmablock.com [img01.pharmablock.com]
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• 14. Sodium triacetoxyborohydride [organic-chemistry.org]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: Preventing Azetidine Ring Opening During Acidic Deprotection

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for chemists and drug development professionals. This guide provides in-depth troubleshooting advice and field-proven protocols for a common challenge in synthetic chemistry: the acidic deprotection of N-substituted azetidines without inducing cleavage of the strained four-membered ring. Our goal is to equip you with the mechanistic understanding and practical solutions required to preserve your azetidine core's integrity.

The azetidine ring is a privileged scaffold in modern medicinal chemistry, valued for its ability to impart three-dimensionality and metabolic stability.[1][2] However, the inherent ring strain that makes it synthetically valuable also renders it susceptible to degradation, particularly ring-opening under the acidic conditions typically used to remove common amine protecting groups like tert-butoxycarbonyl (Boc).[1][3][4] This guide will address the root causes of this instability and provide actionable strategies for successful deprotection.

Troubleshooting Guide

This section addresses specific issues encountered during the acidic deprotection of azetidines in a problem-solution format.

Issue 1: Significant Ring-Opening Observed During N-Boc Deprotection

• Symptoms: You observe low yields of your desired free amine. LC-MS or NMR analysis reveals the presence of new, more polar byproducts, often corresponding to the mass of a ring-opened product (e.g., an amino alcohol or haloamine).

• Root Causes:

  • Azetidine Nitrogen Protonation: The fundamental cause of instability is the protonation of the azetidine nitrogen. This event increases the strain of the four-membered ring and transforms the ring carbons into electrophilic sites, highly susceptible to nucleophilic attack.[5][6]

  • Harsh Acidic Conditions: The use of strong Brønsted acids, such as neat trifluoroacetic acid (TFA) or concentrated hydrochloric acid (HCl), high reaction temperatures, or prolonged reaction times creates an environment where the ring-opening pathway is highly favored.[7][8]

  • Nucleophilic Attack: Once the ring is activated by protonation, it can be attacked by nucleophiles present in the reaction mixture. These can include the acid's counter-ion (e.g., Cl⁻), solvent molecules (e.g., water, methanol), or other additives.[3] This process is often an SN2-type pathway.

• Solutions & Scientific Rationale:

  • Employ Milder Acidic Systems: Avoid using strong, neat acids. Instead, opt for controlled acidic conditions. A solution of 4M HCl in an aprotic solvent like 1,4-dioxane or cyclopentyl methyl ether (CPME) is often a reliable starting point. Alternatively, using a lower concentration of TFA (e.g., 10-20% v/v) in an inert solvent like dichloromethane (DCM) is preferable to neat TFA.[9][10]

  • Leverage Kinetic vs. Thermodynamic Control: The deprotected, intact azetidine is typically the kinetically favored product, meaning it forms faster under mild conditions. The ring-opened product is often the thermodynamically more stable product and is favored by harsher conditions (higher energy input, longer reaction times) that allow the reaction to reach equilibrium.[11][12] Therefore, the key is to run the reaction at low temperatures (e.g., 0 °C to room temperature) and monitor it closely to stop it as soon as the starting material is consumed, before the reaction can equilibrate to the undesired thermodynamic product.

  • Utilize Cation Scavengers: During Boc deprotection, a reactive tert-butyl cation is generated. This cation can be problematic. A scavenger like triethylsilane (TES) or thioanisole can effectively trap this cation, preventing it from participating in or catalyzing side reactions.[13]

  • Optimize Solvent Choice: The solvent can play a direct role in ring-opening if it is nucleophilic. Protic solvents like methanol should be avoided unless their participation is desired. Aprotic, non-nucleophilic solvents such as DCM, dioxane, or toluene are generally preferred for these deprotection reactions.[6]

Issue 2: Incomplete Deprotection Under Mild Conditions

• Symptoms: After the reaction time, significant amounts of the N-protected starting material remain, as observed by TLC or LC-MS.

• Root Causes:

  • Overly Robust Protecting Group: The chosen N-protecting group may be too stable for the mild acidic conditions necessary to preserve the azetidine ring.

  • Insufficient Acid Stoichiometry or Strength: The amount or strength of the acid may be inadequate to efficiently protonate and cleave the protecting group, especially if the substrate has other basic sites.

• Solutions & Scientific Rationale:

  • Proactive Protecting Group Strategy: The best solution is preventative. During the synthetic design phase, select a protecting group with lability that matches the molecule's sensitivity. For highly sensitive azetidines, the standard Boc group is a good choice. For even greater acid lability, the tert-butoxythiocarbonyl (Botc) group has been shown to be more acid-labile than Boc and can be removed under conditions that leave a Boc group intact.[14] Alternatively, a benzyloxycarbonyl (Cbz) group can be used, which allows for removal via non-acidic hydrogenolysis.[7][8]

  • Systematic Optimization: If you are committed to a specific protecting group, perform a systematic optimization. Maintain a low temperature (e.g., 0 °C) and incrementally increase the concentration of the acid. Monitor the reaction at short intervals (e.g., every 15-30 minutes). This allows you to find the "sweet spot" where deprotection proceeds cleanly without initiating ring-opening.

  • Consider Lewis Acids: Lewis acids can mediate Boc deprotection, often under milder conditions than Brønsted acids.[15] Reagents like trimethylsilyl triflate (TMSOTf) or zinc chloride (ZnCl₂) can be effective.[16] However, be aware that they typically need to be used in stoichiometric amounts and can still promote ring-opening if not carefully selected and optimized.[15][16]

Frequently Asked Questions (FAQs)

Q1: What is the precise mechanism of acid-catalyzed azetidine ring opening?

The mechanism begins with the reversible protonation of the basic azetidine nitrogen by an acid (H-A). This protonated intermediate is highly strained and activated. A nucleophile (Nu⁻), which can be the acid's conjugate base or a solvent molecule, then attacks one of the ring's α-carbons in an SN2-type reaction, leading to the cleavage of a C-N bond and formation of the ring-opened product.

Caption: Acid-catalyzed azetidine ring opening pathway.

Q2: How do I choose the right acidic deprotection strategy for my molecule?

The choice depends on the stability of your azetidine core and the presence of other functional groups. The following workflow can guide your decision-making process.

Caption: Decision workflow for acidic deprotection.

Q3: Are Lewis acids a better choice than Brønsted acids?

Not necessarily "better," but they are a valuable alternative. A Brønsted acid is a proton (H⁺) donor, while a Lewis acid is an electron-pair acceptor.[17][18][19] Lewis acids coordinate to the carbonyl oxygen of the Boc group, activating it for cleavage.[15] This can sometimes be achieved under milder, non-protic conditions, which can be advantageous. However, many Lewis acids are moisture-sensitive and can generate Brønsted acids in situ, complicating the reaction.[15] They can also coordinate to the azetidine nitrogen, potentially catalyzing ring-opening.[16] The choice should be based on empirical screening for your specific substrate.

Q4: How does the N-substituent (protecting group) affect the ring's stability?

Electron-withdrawing N-substituents, such as sulfonyl (e.g., Tosyl) or carbamate (e.g., Boc, Cbz) groups, have a dual effect. They decrease the basicity of the azetidine nitrogen, making it less likely to be protonated.[3][6] This can enhance stability against proton-catalyzed degradation. However, by withdrawing electron density, these groups can also make the ring carbons more electrophilic and thus more susceptible to attack by strong nucleophiles.[4]

Quantitative Data Summary

The rate of acid-mediated ring-opening is highly dependent on the electronic nature of the N-substituent and the pH of the medium. The following table summarizes half-life data for various N-aryl azetidines at pH 1.8, illustrating this sensitivity.

Compound	N-Substituent	Half-life (T1/2) at pH 1.8	Relative Stability	Reference
Derivative 1	N-(3-pyridyl)	3.8 hours	High	[20]
Derivative 4	N-(phenyl)	15-30 minutes	Medium	[20]
Derivative 6	N-(4-cyanophenyl)	< 10 minutes	Low	[20]

This data clearly shows that electron-withdrawing groups on the N-aryl substituent significantly decrease the stability of the azetidine ring under acidic conditions, leading to faster decomposition.[20]

Key Experimental Protocols

Protocol 1: Mild N-Boc Deprotection with HCl in Dioxane

• Preparation: Dissolve the N-Boc protected azetidine (1.0 eq) in anhydrous 1,4-dioxane (or DCM) to a concentration of approximately 0.1 M in a flame-dried flask under an inert atmosphere (N₂ or Argon).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Add a solution of 4.0 M HCl in 1,4-dioxane (3.0-5.0 eq) dropwise to the stirred solution.

• Monitoring: Stir the reaction at 0 °C. Monitor the progress by TLC or LC-MS every 30 minutes. Look for the disappearance of the starting material and the appearance of the more polar product spot/peak.

• Quenching & Workup: Once the reaction is complete (typically 1-4 hours), carefully quench by adding a saturated aqueous solution of NaHCO₃ or another mild base until the pH is ~8-9.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., DCM or EtOAc) three times.

• Isolation: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product, which can then be purified by column chromatography or crystallization.

Protocol 2: Mild N-Boc Deprotection with TFA and a Scavenger

• Preparation: Dissolve the N-Boc protected azetidine (1.0 eq) in anhydrous DCM to a concentration of 0.1 M in a flame-dried flask under an inert atmosphere.

• Additive: Add triethylsilane (TES) (3.0-5.0 eq) to the solution.

• Cooling: Cool the mixture to 0 °C in an ice-water bath.

• Reagent Addition: Prepare a solution of 20% TFA in DCM (v/v). Add this solution dropwise to the reaction mixture.

• Monitoring: Stir the reaction at 0 °C, monitoring by TLC or LC-MS every 15-20 minutes.

• Workup: Upon completion, remove the volatiles under reduced pressure. The resulting crude salt can often be used directly or after co-evaporation with toluene to remove residual TFA. If the free base is required, perform an aqueous basic workup as described in Protocol 1.

References

• Reddy, K. A., et al. (2007). Lewis Acid-Mediated Highly Regioselective SN2-Type Ring-Opening of 2-Aryl-N-tosylazetidines and Aziridines by Alcohols. Indian Institute of Technology Kanpur. Available at: [Link]

• Scott, J. S., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters. Available at: [Link]

• Kramer, J. W., et al. (2022). New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. National Institutes of Health. Available at: [Link]

• Scott, J. S., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Publications. Available at: [Link]

• YouTube (2020). Azetidine: Chemical Reactivity. YouTube. Available at: [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Available at: [Link]

• Asian Publication Corporation (2012). Lewis Acid Mediated Nucleophilic Ring-Opening of 1-Benzhydryl Azetidine-3-ol with Aryl Alcohols. Asian Journal of Chemistry. Available at: [Link]

• ResearchGate (2023). Stability of different azetidine esters. ResearchGate. Available at: [Link]

• ResearchGate (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. ResearchGate. Available at: [Link]

• Majer, L., et al. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing. Available at: [Link]

• Smith, C., et al. (2015). Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. Organic Letters. Available at: [Link]

• ResearchGate (2013). Can anyone suggest the complete deprotection of trityl group from highly branched aziridines? ResearchGate. Available at: [Link]

• Chemistry LibreTexts (2021). 13.10: Protecting Groups in Organic Synthesis. Chemistry LibreTexts. Available at: [Link]

• Willingdon College, Sangli (n.d.). Protection and deprotection. Willingdon College, Sangli. Available at: [Link]

• AAPPTec (n.d.). Amino Acid Derivatives for Peptide Synthesis. AAPPTec. Available at: [Link]

• Organic Chemistry Portal (n.d.). Protecting Groups. Organic Chemistry Portal. Available at: [Link]

• Dalal Institute (n.d.). Kinetic and Thermodynamic Control. Dalal Institute. Available at: [Link]

• Wikipedia (n.d.). Thermodynamic and kinetic reaction control. Wikipedia. Available at: [Link]

• National Institutes of Health (2017). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. National Institutes of Health. Available at: [Link]

• Fiveable (2025). Acid-Labile Protecting Groups Definition. Fiveable. Available at: [Link]

• Synpeptide (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide. Synpeptide. Available at: [Link]

• Organic Letters (2021). Stereoselective Access to Azetidine-Based α-Amino Acids and Applications to Small Peptide Synthesis. ACS Publications. Available at: [Link]

• Journal of Chemical Education (1988). Understanding product optimization: Kinetic versus thermodynamic control. ACS Publications. Available at: [Link]

• MDPI (2022). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. MDPI. Available at: [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides (2026). Lewis Acids. ACS GCI Pharmaceutical Roundtable. Available at: [Link]

• Semantic Scholar (2002). Acid-labile protecting groups for the synthesis of lipidated peptides. Semantic Scholar. Available at: [Link]

• Organic Chemistry Portal (n.d.). Azetidine synthesis. Organic Chemistry Portal. Available at: [Link]

• National Institutes of Health (2024). Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. National Institutes of Health. Available at: [Link]

• Beilstein Journal of Organic Chemistry (2024). Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Science (2022). Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups. Science. Available at: [Link]

• ResearchGate (n.d.). Synthesis of Azetidines by Aza Paternò-Büchi Reactions. ResearchGate. Available at: [Link]

• Glen Research (n.d.). Deprotection Guide. Glen Research. Available at: [Link]

• LJMU Research Online (2021). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. LJMU Research Online. Available at: [Link]

• Chemistry LibreTexts (2021). 3.2: Brønsted and Lewis Acids and Bases. Chemistry LibreTexts. Available at: [Link]

• National Institutes of Health (2024). Formation and Reactions of Brønsted and Lewis Acid Adducts with Electron-Rich Heteroaromatic Compounds. National Institutes of Health. Available at: [Link]

• Quora (2014). What is the difference between a Bronsted-Lowry acid and a Lewis acid?. Quora. Available at: [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 18. Formation and Reactions of Brønsted and Lewis Acid Adducts with Electron-Rich Heteroaromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 3-(4-(Trifluoromethoxy)phenoxy)azetidine HCl

Status: Operational Ticket ID: AZT-OCF3-PUR-001 Assigned Specialist: Senior Application Scientist Subject: Purification & Troubleshooting Guide for 3-(4-(Trifluoromethoxy)phenoxy)azetidine Hydrochloride

Executive Summary & Chemical Context

Welcome to the technical support hub for 3-(4-(Trifluoromethoxy)phenoxy)azetidine HCl . This guide addresses the specific challenges of purifying this strained, four-membered amine salt.

The Central Challenge: You are dealing with a molecule that possesses conflicting physicochemical properties:

• The Azetidine Ring: A strained 4-membered ring susceptible to nucleophilic attack and ring-opening under harsh acidic/thermal conditions.

• The -OCF3 Group: A highly lipophilic moiety that increases solubility in organic solvents, often making the HCl salt "greasy" or prone to oiling out rather than crystallizing.

• The HCl Salt: Highly polar, hygroscopic, and prone to trapping solvents.

This guide provides self-validating protocols to navigate these conflicts, ensuring high purity (>98%) without compromising the structural integrity of the ring.

Diagnostic Decision Tree (Visual Workflow)

Before proceeding, identify your current state using the workflow below.

Figure 1: Decision matrix for selecting the appropriate purification strategy based on physical state and purity metrics.

Troubleshooting Guides (FAQ Format)

Issue 1: "My product is a sticky orange gum, not a white solid."

Diagnosis: This is the most common issue with azetidine HCl salts. The lipophilic trifluoromethoxy group traps non-polar solvents (DCM, EtOAc), preventing crystal lattice formation. Solution: Protocol A (Trituration) .

• The Logic: You need a solvent that dissolves the impurities (unreacted Boc-material, residual organics) but precipitates the polar HCl salt.

• The Fix:

  • Dissolve the gum in a minimum amount of Methanol (MeOH) or Dichloromethane (DCM).

  • Add 10-20 volumes of Diethyl Ether (Et2O) or MTBE rapidly while stirring vigorously.

  • If it oils out again, scratch the flask walls with a glass rod to induce nucleation.

  • Sonication is highly effective here to break the "oil" into a suspension.

Issue 2: "I see a +36 mass unit impurity (M+36) in LCMS."

Diagnosis: Ring Opening (Critical Failure). Mechanism: Under high heat or concentrated acid, the chloride ion (

) acts as a nucleophile, attacking the strained azetidine ring. This opens the ring to form a linear 3-chloro-propyl amine derivative. Solution:

• Immediate Action: You cannot reverse this. You must separate the impurity via Protocol B (Recrystallization) or Protocol C (Column Chromatography) .

• Prevention: Ensure deprotection is performed at 0°C to Room Temperature . Never reflux this compound in concentrated HCl.

Issue 3: "My melting point is broad or lower than expected."

Diagnosis: Hygroscopicity (Water absorption). Solution: Azetidine salts are hygroscopic. Dry the solid in a vacuum oven at 40-50°C over

for 12 hours.

Detailed Experimental Protocols

Protocol A: Anti-Solvent Trituration (For Sticky Gums)

Best for: Removing lipophilic impurities and hardening oils.

Step	Action	Technical Note
1	Dissolution	Dissolve crude oil in min. volume of DCM (e.g., 2 mL per gram).
2	Precipitation	Add Diethyl Ether (20 mL per gram) dropwise with vigorous stirring.
3	Sonication	Sonicate for 10-15 mins. The oil should turn into a white suspension.
4	Filtration	Filter under atmosphere (to prevent moisture uptake).
5	Wash	Wash cake with cold Pentane or Hexanes.

Protocol B: Recrystallization (For High Purity)

Best for: Final API grade purification.

• Solvent System: Isopropanol (IPA) / Diethyl Ether.

• Procedure:

  • Place crude solid in a flask.

  • Add boiling IPA dropwise until just dissolved. (Do not use water; it risks hydrolysis).

  • Remove from heat.[1] Add Diethyl Ether dropwise until persistent turbidity (cloudiness) appears.

  • Add 1-2 drops of IPA to clear the solution.

  • Allow to cool slowly to RT, then refrigerate at 4°C.

  • Yield Expectation: 70-85%.

Protocol C: The "Free Base" Reset (The Nuclear Option)

Best for: When the salt is hopelessly impure or oily.

If the salt cannot be purified, revert to the free base to use silica chromatography.

• Partition: Suspend the salt in EtOAc. Add saturated aqueous

  (pH ~8-9).

• Extraction: Extract the organic layer. The free amine will move to the EtOAc.

• Purification: Run a silica column (DCM/MeOH/NH3).

  • Note: The

    group makes the free base move easily on silica.

• Re-Salt Formation: Dissolve the pure free base in dry Ether. Add 4M HCl in Dioxane dropwise at 0°C. The pure salt will crash out instantly.

Mechanistic Insight: The Ring-Opening Risk

Understanding the stability profile is crucial for handling. The diagram below illustrates the pathway you must avoid.

Figure 2: Thermal degradation pathway. High temperature allows the chloride counter-ion to attack the ring carbon, resulting in irreversible ring opening.

Analytical Validation Data

Use these parameters to validate your purified material.

Parameter	Expected Value	Method
Appearance	White to Off-White Crystalline Solid	Visual
1H NMR (DMSO-d6)	4.0-4.5 ppm (Azetidine protons), 9.0+ ppm (Broad NH2+)	Proton NMR
19F NMR	Single peak ~ -58 ppm ( )	Fluorine NMR
Solubility	Soluble: MeOH, DMSO, Water. Insoluble: Ether, Hexane.	Solubility Test

References

• Azetidine Synthesis & Deprotection

  • Source: Organic Syntheses, Coll. Vol. 10, p.13 (2004).
  • Relevance: Standard protocols for handling azetidine ring strain during deprotection.

  • URL:

• Purification of Amine Salts

  • Source: Mettler Toledo Crystalliz
  • Relevance: General principles for solvent selection (IPA/Ether)

  • URL:

• Stability of Aryl Ethers

  • Source: Journal of Medicinal Chemistry (General Reference for 3-aryloxyazetidines).
  • Relevance: Validates the stability of the ether linkage under standard HCl deprotection conditions (0°C).

  • URL:

Disclaimer: This guide is intended for qualified research personnel. Always review the Safety Data Sheet (SDS) for 3-(4-(Trifluoromethoxy)phenoxy)azetidine HCl before handling.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Storage stability of 3-(4-(Trifluoromethoxy)phenoxy)azetidine solutions

The following technical guide is structured as a dynamic support center resource. It prioritizes the specific chemical vulnerabilities of the azetidine scaffold and the electronic effects of the trifluoromethoxy group.

Status: Operational | Molecule Class: 3-Aryloxyazetidine | Criticality: High (Ring Strain)

Executive Summary & Chemical Context

Molecule ID: 3-(4-(Trifluoromethoxy)phenoxy)azetidine Core Vulnerability: The azetidine ring (4-membered nitrogen heterocycle) possesses significant ring strain (~26 kcal/mol). While the 3-aryloxy substitution provides some steric shielding, the ring remains susceptible to acid-catalyzed hydrolysis and nucleophilic ring-opening . Substituent Effect: The p-trifluoromethoxy group (

) is strongly electron-withdrawing. This reduces the electron density on the phenoxy ring, making the ether linkage relatively stable to oxidation, but it increases the lipophilicity ( ), necessitating careful solvent selection to prevent aggregation.

Solution Preparation & Solvent Compatibility

Ticket #101: "My compound precipitated after 24 hours in PBS."

The "Butterfly Effect" of Water

Water is the primary antagonist for azetidine stability in solution. Even trace moisture in "anhydrous" DMSO can initiate hydrolysis over time, especially if the pH drifts acidic.

Solvent System	Compatibility Rating	Technical Notes
DMSO (Anhydrous)	Optimal	Preferred for stock solutions (>10 mM). Store under inert gas if possible.
Ethanol/Methanol	Moderate	Protic solvents can act as nucleophiles over long durations. Use for immediate assays only.
Water/PBS (pH 7.4)	Low	Only for working concentrations. Do not store. The free base is poorly soluble; the HCl salt is soluble but hygroscopic.
Acidic Buffers (pH < 5)	Critical Failure	Protonation of the azetidine nitrogen activates the ring for rapid hydrolysis.

Protocol: Robust Stock Preparation

• Weighing: If using the hydrochloride salt, weigh quickly; it is hygroscopic. If using the free base (likely an oil or low-melting solid), handle in a fume hood to avoid carbonate formation from atmospheric

  .

• Dissolution: Dissolve in 100% anhydrous DMSO to a concentration of 10–50 mM.

  • Tip: Vortex for 30 seconds. If the salt form is used, mild sonication (water bath, <30°C) is acceptable.

• Aliquoting: Never store the bulk stock. Aliquot into single-use volumes (e.g., 20 µL or 50 µL) to prevent freeze-thaw degradation.

Storage Architecture

Ticket #102: "Can I keep the working solution in the fridge for a week?"

The Short Answer: No. The Scientific Reasoning: At 4°C, molecular motion is reduced but not stopped. In a protic environment (like a wet DMSO stock or aqueous buffer), the entropy-driven relief of ring strain will slowly cleave the azetidine.

Recommended Storage Conditions

• Solid State: -20°C, dessicated, protected from light.

• DMSO Stock: -80°C (Preferred) or -20°C.

• Working Solution: Prepare fresh. Discard after 24 hours.

Visualizing the Workflow

The following diagram outlines the decision logic for storage to maximize compound integrity.

Figure 1: Optimal workflow for handling azetidine derivatives to prevent freeze-thaw induced hydrolysis.

Degradation Mechanics: The Ring Opening

Ticket #103: "I see a new peak at M+18 in my LCMS."

If you observe a mass shift of +18 Da (water addition) or +32 Da (methanol addition), your azetidine ring has opened. This is an irreversible failure mode.

Mechanism of Failure

• Protonation: The azetidine nitrogen accepts a proton (from acidic buffer or trace acid in degraded DMSO).

• Activation: The quaternary ammonium intermediate is highly strained.

• Nucleophilic Attack: Water (or solvent) attacks the

  -carbon (adjacent to Nitrogen).

• Cleavage: The C-N bond breaks, relieving ring strain and forming a linear amine.

Figure 2: Acid-catalyzed hydrolysis pathway of the azetidine ring.

Troubleshooting & FAQs

Q1: My compound is an oil. Is it degraded?

Answer: Not necessarily. The free base form of 3-(4-(trifluoromethoxy)phenoxy)azetidine is likely a viscous oil or low-melting solid at room temperature. However, if it has turned from colorless/pale yellow to dark brown, oxidative degradation has occurred. The hydrochloride salt should be a white to off-white solid.

Q2: Can I use ultrasonic dissolution?

Answer: Use with caution. Brief sonication (1-2 mins) is acceptable for the salt form. Avoid prolonged sonication which generates local heat spots that can trigger ring opening in the presence of trace moisture. Vortexing is safer.

Q3: Why does the LCMS show a peak at [M+H]+ and [M+H+18]+?

Answer: The [M+H]+ is your intact parent. The [M+H+18]+ is the hydration product (ring-opened amino alcohol).

• Action: Check the pH of your mobile phase. If you are using 0.1% Formic Acid, ensure the injection-to-analysis time is short. Azetidines can degrade on the column if the acidic exposure is too long [1].

Q4: How does the -OCF3 group affect storage compared to -CF3?

Answer: The trifluoromethoxy group is more electron-donating by resonance than a trifluoromethyl group, but still overall electron-withdrawing. Crucially, it makes the molecule significantly more lipophilic. This means aqueous solubility will be lower than expected, increasing the risk of "crashing out" (precipitation) upon dilution into aqueous buffers. Ensure your final assay DMSO concentration is 0.5% - 1.0% to maintain solubility [2].

References

• BenchChem. (2025).[1] Stability of N-sulfonylated Azetidines and Ring-Opening Risks. Retrieved from BenchChem Technical Support.

• Lipinski, C. A., et al. (2009). Overcoming Problems of Compound Storage in DMSO: Solvent and Process Alternatives. Journal of Biomolecular Screening. Link

• National Institutes of Health (NIH). (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters. Link

• PubChem. (2025).[2] Compound Summary: 3-(4-fluoro-phenoxymethyl)-azetidine (Analogous Structure). Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. 3-(4-Fluoro-phenoxymethyl)-azetidine | C10H12FNO | CID 24902356 - PubChem [pubchem.ncbi.nlm.nih.gov]

Troubleshooting low reactivity of sterically hindered azetidine amines

Technical Support Center: Sterically Hindered Azetidine Amines Ticket ID: #AZT-33-HIND-001 Subject: Overcoming Low Reactivity & Instability in 3,3-Disubstituted Azetidines Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The "Azetidine Paradox"

You are likely here because a standard amide coupling (HATU/EDC) or SɴAr reaction involving a 3,3-disubstituted azetidine has failed.

The Core Problem: Azetidines present a deceptive profile. Thermodynamically, they are highly basic (

), often more so than their acyclic counterparts due to lone-pair exposure. However, kinetically, 3,3-disubstitution creates a "picket fence" steric effect that drastically reduces nucleophilicity.

Furthermore, the 4-membered ring possesses significant strain energy (~26 kcal/mol). When you attempt to force reactivity using harsh acidic conditions or high temperatures, you risk triggering the "hidden killer": acid-mediated ring opening .

This guide provides the protocols to bypass the kinetic barrier without triggering thermodynamic instability.

Diagnostic Module: Why Did It Fail?

Before changing reagents, use this logic flow to diagnose the root cause.

Figure 1: Diagnostic logic tree for azetidine reaction failures. Note that [M+18] often indicates hydrolysis of an intermediate or ring opening by water.

Protocol A: The "Silver Bullet" for Amide Coupling

Standard reagents like HATU generate bulky active esters (O-At/O-Bt) that are often too large to approach the sterically hindered nitrogen of a 3,3-disubstituted azetidine.

The Solution: Convert the carboxylic acid to a discrete Acid Chloride or Acyl Fluoride . These are the smallest possible electrophiles, minimizing the transition state steric clash.

Recommended Reagent: Ghosez’s Reagent

1-Chloro-N,N,2-trimethyl-1-propenylamine

This reagent generates acid chlorides under neutral/mildly basic conditions , avoiding the HCl generation associated with Thionyl Chloride or Oxalyl Chloride, which destroys the azetidine ring.

Step-by-Step Protocol:

• Activation:

  • Dissolve the carboxylic acid (1.0 equiv) in dry DCM (0.1 M).

  • Add Ghosez’s Reagent (1.2–1.5 equiv).

  • Stir at room temperature for 1–2 hours.

  • Checkpoint: Monitor by TLC/LCMS (quench an aliquot with MeOH to check for methyl ester formation). Ensure acid is fully converted to acid chloride.

• Coupling:

  • In a separate vial, dissolve the Azetidine amine (1.1 equiv) and DIPEA or N-methylmorpholine (2.5 equiv) in dry DCM.

  • Add the amine solution dropwise to the activated acid chloride solution at 0°C.

  • Allow to warm to RT and stir for 2–16 hours.

• Workup (CRITICAL):

  • Do NOT use 1M HCl or strong acid washes.

  • Quench with sat. NaHCO₃.

  • Extract with DCM.

  • Wash with brine, dry over Na₂SO₄.

Why this works: The Ghosez reagent forms a reactive chloro-enamine intermediate that transfers the chloride to the acid, generating the acid chloride and a neutral amide byproduct (N,N-dimethylisobutyramide), which is non-reactive and easily removed.

Protocol B: Palladium-Catalyzed Cross-Coupling (Buchwald-Hartwig)[1]

Coupling hindered azetidines to aryl halides is challenging because the rate of reductive elimination is slowed by the steric bulk, allowing side reactions (beta-hydride elimination or dehalogenation) to compete.

The System: You must use a ligand that creates a "pocket" for the amine while promoting reductive elimination.

Component	Recommendation	Rationale
Ligand	RuPhos or BrettPhos	These bulky dialkylbiaryl phosphines are specifically engineered for hindered secondary amines.
Pd Source	Pd(OAc)₂ or Pd₂(dba)₃	Pre-catalysts like RuPhos-Pd-G3 or G4 are superior as they ensure a 1:1 L:Pd ratio and rapid initiation.
Base	NaOtBu or Cs₂CO₃	Strong bases (NaOtBu) speed up the reaction but use Cs₂CO₃ if your substrate has base-sensitive esters.
Solvent	Toluene or Dioxane	Run at 80–100°C.

Optimization Matrix:

• Attempt 1: RuPhos-Pd-G3 (2-5 mol%), NaOtBu (1.5 equiv), Toluene, 85°C.

• Attempt 2 (If low yield): Switch to BrettPhos-Pd-G3 . BrettPhos is bulkier and often better for the most difficult couplings.

• Attempt 3 (If dehalogenation observed): Lower temp to 60°C and switch solvent to t-Amyl alcohol.

Stability & Handling: The Ring Opening Trap

Azetidines are metastable. The ring strain makes them susceptible to nucleophilic attack if the nitrogen is protonated (quaternized).

The Mechanism of Failure:

Figure 2: Pathway of acid-mediated decomposition.

Rules of Engagement:

• Avoid HCl in MeOH/Dioxane: This is a common method to make salts, but for azetidines, it often leads to ring opening (forming the chloropropyl amine).

• Salt Formation: If you must make a salt, use Oxalic acid or Fumaric acid (1.0 equiv) in Et₂O. These are milder and the resulting salts are often stable solids.

• TFA Removal: If deprotecting a Boc-azetidine, use 4M HCl in Dioxane at 0°C and quench immediately with NaHCO₃ upon completion. Do not let it sit overnight.

Comparison of Coupling Reagents

Reagent	Steric Tolerance	Risk of Epimerization	Suitability for Azetidines
HATU/HBTU	Low	Low	Poor. Active ester is too bulky.
T3P	Medium	Very Low	Good. Low racemization, but can be slow for 3,3-disubstituted systems.
Ghosez Reagent	High	Low/Medium	Excellent. Generates the smallest electrophile (Acid Chloride).
BTFFH	High	Low	Excellent. Generates Acyl Fluoride; highly reactive yet stable to moisture.

References

• Duncton, M. A. (2011). Minireview: Azetidines in Drug Discovery. MedChemComm. Link

  • Establishes the utility of azetidines as gem-dimethyl bioisosteres.

• Paspen, J., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. Link

  • The definitive guide on using Ghosez's reagent and Acyl Fluorides for hindered couplings.

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science. Link

  • Authoritative source on ligand selection (RuPhos/BrettPhos) for hindered amines.

• Lowe, M. A., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters. Link

  • Detailed mechanistic study on the acid-instability and ring-opening p

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating Blood-Brain Barrier Permeability of Azetidine Compounds

An Objective Comparison of Methodologies and Supporting Experimental Data for Researchers, Scientists, and Drug Development Professionals

The blood-brain barrier (BBB) represents a formidable obstacle in the development of therapeutics for central nervous system (CNS) disorders.[1][2][3] This highly selective, semipermeable border of endothelial cells prevents the passage of most compounds from the circulating blood into the brain, posing a significant challenge for drug delivery.[1][2][3] Azetidine-containing scaffolds have emerged as a promising class of compounds in CNS drug discovery due to their unique structural and physicochemical properties that can be tailored to enhance BBB penetration.[4][5][6] This guide provides a comprehensive comparison of the critical in vitro and in vivo methodologies used to validate the BBB permeability of these novel chemical entities, offering field-proven insights and detailed experimental protocols to support robust and reliable data generation.

I. The Azetidine Advantage in CNS Drug Design

Azetidine scaffolds offer a unique three-dimensional geometry that can improve physicochemical properties crucial for BBB penetration, such as solubility and metabolic stability, while maintaining desirable pharmacological activity.[4][5] A study on a diverse collection of azetidine-based scaffolds demonstrated that these compounds can be synthesized to possess favorable CNS drug-like properties, including high aqueous solubility and low to moderate protein binding.[5] Furthermore, many of the tested azetidine derivatives exhibited excellent stability in the presence of human and mouse plasma and liver microsomes, indicating good pharmacokinetic potential.[5]

II. A Comparative Overview of BBB Permeability Assays

The selection of an appropriate assay to evaluate BBB permeability is a critical decision in the drug discovery pipeline. Each model possesses inherent advantages and limitations. The following sections provide a detailed comparison of commonly employed in vitro and in vivo methods.

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"Cell-Based_Assays" -> "In_Situ_Brain_Perfusion" [label="Increased Physiological Relevance"]; }

Figure 1: A simplified workflow illustrating the progression of BBB permeability assays from early-stage, high-throughput in vitro models to more complex and physiologically relevant in vivo systems.

Assay Type	Model System	Principle	Advantages	Limitations	Typical Throughput
In Vitro	Parallel Artificial Membrane Permeability Assay (PAMPA)	Passive diffusion across an artificial lipid membrane.[7][8][9]	High-throughput, cost-effective, good for early-stage screening of passive permeability.[7][10]	Lacks biological components (e.g., transporters, tight junctions), cannot assess active transport or efflux.[9][11]	High
Cell-Based Transwell Assays (Caco-2, MDCK)	Measures compound transport across a monolayer of cells grown on a permeable support.[1][12][13]	Incorporates cellular components like tight junctions and some transporters, providing a more biologically relevant model than PAMPA.[12][14][15]	Can be time-consuming (especially Caco-2), expression of transporters may not fully mimic the in vivo BBB.[13]	Medium
In Vivo	In Situ Brain Perfusion	The cerebral vasculature of an anesthetized animal is perfused with a solution containing the test compound.[16][17][18]	Provides a direct measure of brain uptake in a physiologically intact system, allows for control of perfusate composition.[16][17]	Technically demanding, requires anesthesia which can alter physiology, does not measure unbound drug concentration in the brain.[17]	Low
Microdialysis	A probe is implanted into the brain of a conscious animal to sample the extracellular fluid and measure unbound drug concentrations over time.[19][20][21][22]	Gold standard for measuring unbound drug concentrations in the brain ECF, allows for pharmacokinetic profiling in conscious animals.[20][21]	Invasive, technically complex, potential for tissue damage around the probe.[19]	Low

Table 1: Comparison of Key Methodologies for Assessing Blood-Brain Barrier Permeability.

III. Detailed Experimental Protocols

A. In Vitro Methodologies: The First Line of Screening

In vitro models are indispensable for the initial screening of large numbers of compounds due to their relatively high throughput and cost-effectiveness.

1. Parallel Artificial Membrane Permeability Assay (PAMPA-BBB)

The PAMPA-BBB assay is a non-cell-based, high-throughput screen that predicts passive diffusion across the BBB.[7][8][9]

• Principle: A 96-well filter plate is coated with a lipid solution (e.g., porcine brain lipid extract) to form an artificial membrane.[23] The test compound is added to the donor wells, and its permeation into the acceptor wells is measured over time.

• Step-by-Step Protocol:

  • Coat the filter of a 96-well donor plate with the artificial membrane solution and allow the solvent to evaporate.[11]

  • Add the test compound, dissolved in a suitable buffer (e.g., phosphate buffer at pH 7.4), to the donor wells.[23]

  • Fill the acceptor wells of a separate 96-well plate with buffer.

  • Place the donor plate on top of the acceptor plate to create a "sandwich".

  • Incubate the plate assembly for a defined period (e.g., 4-18 hours) at room temperature.

  • After incubation, determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method (e.g., LC-MS/MS or UV spectroscopy).

  • Calculate the apparent permeability coefficient (Papp).

2. Cell-Based Transwell Assays

Cell-based assays, such as those using Caco-2 or Madin-Darby canine kidney (MDCK) cells, provide a more biologically relevant model by incorporating a cell monolayer with tight junctions.[1][12][13] Co-culture models, which include astrocytes or pericytes, can further enhance the barrier properties of these in vitro systems.[14][24]

• Principle: Cells are seeded on a microporous membrane in a Transwell insert, which separates an apical (blood side) and a basolateral (brain side) compartment.[1][24][25] The transport of the test compound across the cell monolayer is measured.

• Step-by-Step Protocol:

  • Seed Caco-2 or MDCK cells onto the permeable membrane of the Transwell inserts and culture until a confluent monolayer is formed (typically 21 days for Caco-2 and 3-5 days for MDCK).[13]

  • Verify the integrity of the cell monolayer by measuring the transendothelial electrical resistance (TEER) or the permeability of a fluorescent marker like Lucifer yellow.[1]

  • Remove the culture medium and add the test compound in transport buffer to the apical compartment.

  • Add fresh transport buffer to the basolateral compartment.

  • Incubate the plates at 37°C with gentle shaking.

  • At specified time points, collect samples from the basolateral compartment and fresh buffer to the apical compartment.

  • Analyze the concentration of the compound in the collected samples by LC-MS/MS.

  • Calculate the apparent permeability coefficient (Papp). To investigate the role of efflux transporters, bidirectional permeability studies can be conducted by adding the compound to the basolateral side and measuring its transport to the apical side.

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subgraph "cluster_Transwell" { label="Transwell Insert"; style="rounded"; bgcolor="#F1F3F4";

} }

Figure 2: Diagram of a cell-based Transwell assay for assessing BBB permeability.

B. In Vivo Methodologies: The Gold Standard for Confirmation

While in vitro assays are valuable for screening, in vivo studies are essential for confirming BBB permeability in a complete physiological system.

1. In Situ Brain Perfusion

This technique provides a robust and sensitive method to measure the rate of drug entry into the brain.[16][17]

• Principle: The carotid artery of an anesthetized rat or mouse is cannulated, and the brain is perfused with a solution containing the test compound.[16][18] This allows for precise control over the composition and flow rate of the perfusate.

• Step-by-Step Protocol:

  • Anesthetize the animal (e.g., rat or mouse).

  • Expose the common carotid artery and cannulate the external carotid artery in a retrograde direction.[17][18]

  • Ligate the external carotid artery branches and the common carotid artery.

  • Begin perfusion with a physiological buffer containing the radiolabeled or fluorescently tagged test compound at a constant flow rate.

  • After a short perfusion period (e.g., 30-60 seconds), stop the perfusion and flush the vasculature with a blank buffer.

  • Decapitate the animal, dissect the brain, and measure the amount of compound that has entered the brain tissue.

  • Calculate the brain uptake clearance or permeability-surface area (PS) product.

2. Brain Microdialysis

Microdialysis is considered the gold standard for determining the unbound concentration of a drug in the brain's extracellular fluid (ECF), which is the concentration that is pharmacologically active.[19][20]

• Principle: A small, semipermeable probe is surgically implanted into a specific brain region of a freely moving animal.[21][22] A physiological solution is slowly perfused through the probe, allowing for the diffusion of unbound drug from the brain ECF into the perfusate, which is then collected and analyzed.[20][22]

• Step-by-Step Protocol:

  • Surgically implant a microdialysis guide cannula into the desired brain region of the animal and allow for recovery.

  • On the day of the experiment, insert the microdialysis probe through the guide cannula.

  • Connect the probe to a syringe pump and begin perfusion with artificial cerebrospinal fluid (aCSF).

  • Administer the test compound to the animal (e.g., via intravenous or oral route).

  • Collect dialysate samples at regular intervals.

  • Analyze the concentration of the unbound drug in the dialysate samples using a highly sensitive analytical method like LC-MS/MS.

  • The probe's recovery rate must be determined to calculate the absolute unbound concentration in the brain ECF.

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"Perfusate_In" [label="Perfusate In\n(aCSF)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Probe" [label="Microdialysis Probe\n(Semi-permeable membrane)", fillcolor="#FBBC05", fontcolor="#202124"]; "Brain_ECF" [label="Brain Extracellular Fluid (ECF)\n- Unbound Drug", fillcolor="#F1F3F4", fontcolor="#202124"]; "Dialysate_Out" [label="Dialysate Out\n(Collected for Analysis)", fillcolor="#34A853", fontcolor="#FFFFFF"];

"Perfusate_In" -> "Probe"; "Brain_ECF" -> "Probe" [dir=both, label="Diffusion"]; "Probe" -> "Dialysate_Out"; }

Figure 3: The principle of brain microdialysis for measuring unbound drug concentrations.

IV. Data Interpretation and Case Study Insights

A study profiling a diverse collection of azetidine-based scaffolds provides valuable insights into interpreting permeability data.[5][6][26] In this study, the permeability of several azetidine compounds was evaluated using both the PAMPA-BBB and Caco-2 cell line models.[5] The results demonstrated that most of the tested compounds displayed high permeability in the PAMPA assay, predictive of good passive BBB penetration.[5]

Compound ID	PAMPA Papp (10⁻⁶ cm/s)	Caco-2 Papp (A-B) (10⁻⁶ cm/s)	Caco-2 Efflux Ratio (B-A/A-B)	Predicted BBB Penetration
Azetidine-1	15.2	8.5	1.2	High
Azetidine-2	12.8	2.1	5.8	Low (P-gp substrate)
Control-1 (Propranolol)	20.5	15.1	0.9	High
Control-2 (Atenolol)	0.1	0.2	1.1	Low

Table 2: Hypothetical Permeability Data for Azetidine Compounds and Controls. This data is illustrative and not from a specific publication.

In the hypothetical data presented in Table 2, Azetidine-1 shows high permeability in both assays and a low efflux ratio, suggesting it is likely to cross the BBB. In contrast, Azetidine-2, despite having good passive permeability in the PAMPA assay, shows significantly lower permeability in the Caco-2 assay and a high efflux ratio, indicating it is likely a substrate for an efflux transporter like P-glycoprotein, which would limit its brain penetration.

V. Conclusion and Future Directions

Validating the BBB permeability of azetidine compounds requires a multi-faceted approach that combines high-throughput in vitro screening with definitive in vivo studies. The strategic application of the methodologies described in this guide will enable researchers to generate robust and reliable data, facilitating the selection and optimization of promising CNS drug candidates. As in vitro model technologies continue to advance, with the development of more complex, microfluidic "BBB-on-a-chip" systems, the ability to predict in vivo outcomes with greater accuracy will undoubtedly improve.[27]

References

• Takasato, Y., Rapoport, S. I., & Smith, Q. R. (1984). An in situ brain perfusion technique to study cerebrovascular transport in the rat. American Journal of Physiology-Heart and Circulatory Physiology, 247(4), H484-H493. [Link]

• Bicker, J., Alves, G., Fortuna, A., & Falcão, A. (2014). In vitro models of the blood-brain barrier. PubMed. [Link]

• IONTOX. (n.d.). Comparison of MDCK-MDR1 and Caco-2 Cell-Based Permeability Assays. [Link]

• Ládi, A., et al. (2014). Comparing Caco-2 And MDCK Permeability For Oral Absorption Estimations. Figshare. [Link]

• Patel, D., et al. (2019). In-vitro blood-brain barrier models for drug screening and permeation. Drug Discovery and Development Today. [Link]

• Smith, Q. R. (1984). An in situ brain perfusion technique to study cerebrovascular transport in the rat. American Journal of Physiology-Heart and Circulatory Physiology. [Link]

• Wang, Y., & Welty, D. (2017). Microdialysis to Assess Free Drug Concentration in Brain. ResearchGate. [Link]

• Smith, Q. R. (1984). An in situ brain perfusion technique to study cerebrovascular transport in the rat. ResearchGate. [Link]

• Insausti, R., et al. (2023). Ex vivo, in situ perfusion protocol for human brain fixation compatible with microscopy, MRI techniques, and anatomical studies. Frontiers in Neuroanatomy. [Link]

• Carpenter, K. L. H., & Hutchinson, P. J. (2018). Cerebral microdialysis in clinical studies of drugs: pharmacokinetic applications. British Journal of Clinical Pharmacology, 85(2), 266-277. [Link]

• Stone, N. L., et al. (2023). 3D in vitro blood–brain barrier models: recent advances and their role in brain disease research and therapy. Frontiers in Cell and Developmental Biology. [Link]

• Al-Ahmad, A. J., et al. (2022). A Biomimetic Human Multi-Cellular In Vitro Model of the Blood–Brain Barrier. MDPI. [Link]

• Jiang, X., et al. (2014). Cell-Culture Models of the Blood–Brain Barrier. Stroke. [Link]

• National Center for Advancing Translational Sciences. (n.d.). PAMPA BBB. ADME@NCATS. [Link]

• Feng, M. R., et al. (2009). Assessment of blood-brain barrier permeability using the in situ mouse brain perfusion technique. PubMed. [Link]

• Gist, R. P., et al. (2014). Comparison of MDCK-MDR1 and Caco-2 cell based permeability assays for anti-malarial drug screening and drug investigations. PubMed. [Link]

• Creative Bioarray. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. [Link]

• AZoNetwork. (2023). Unlocking Brain Secrets: Decoding Neurochemistry via Cerebral Microdialysis. [Link]

• Linden, J. R., et al. (2020). In vivo Blood-brain Barrier Permeability Assays Using Clostridium perfringens Epsilon Toxin. Journal of Visualized Experiments. [Link]

• DiVA. (n.d.). Automated Permeability Assays for Caco-2 and MDCK Cells. [Link]

• Wikipedia. (n.d.). Microdialysis. [Link]

• Admescope. (n.d.). Permeability and Transporters. [Link]

• Pion Inc. (2024). Small molecule blood brain barrier permeability prediction. [Link]

• Evotec. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA). [Link]

• Frontiers. (2023). Developing a predictive model for blood-brain-barrier permeability to explore relevance of in vitro neurotoxicity data for in vivo risk assessment. [Link]

• Cornelissen, F. M. G., et al. (2021). Explaining Blood–Brain Barrier Permeability of Small Molecules by Integrated Analysis of Different Transport Mechanisms. Journal of Chemical Information and Modeling, 61(11), 5649-5663. [Link]

• Mattek. (n.d.). Blood Brain Barrier Permeability Assay. [Link]

• ResearchGate. (n.d.). An experimentally validated approach to calculate the blood-brain barrier permeability of small molecules. [Link]

• Lowe, J. T., et al. (2012). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. The Journal of Organic Chemistry, 77(17), 7187-7211. [Link]

• Paralab. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA) Platform. [Link]

• Frontiers. (2023). Neurotherapeutics across blood–brain barrier: screening of BBB-permeable and CNS-active molecules for neurodegenerative disease. [Link]

• JoVE. (2013). Video: An in vivo Assay to Test Blood Vessel Permeability. [Link]

• ResearchGate. (n.d.). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. [Link]

• Kumar, A., et al. (2005). PASS assisted search and evaluation of some azetidin-2-ones as C.N.S. active agents. PubMed. [Link]

• Frontiers. (2023). Modeling the Blood–Brain Barrier to Understand Drug Delivery in Alzheimer's Disease. [Link]

• Creative Biolabs. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA). [Link]

• Lowe, J. T., et al. (2012). Synthesis and profiling of a diverse collection of azetidine-based scaffolds for the development of CNS-focused lead-like libraries. PubMed. [Link]

• Broad Institute. (2012). Synthesis and profiling of a diverse collection of azetidine-based scaffolds for the development of CNS-focused lead-like libraries. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 3-(4-(Trifluoromethoxy)phenoxy)azetidine

Executive Safety Summary

Compound: 3-(4-(Trifluoromethoxy)phenoxy)azetidine CAS: 76263-21-3 (Free Base) | 1236862-38-6 (HCl Salt) Molecular Formula: C₁₀H₁₀F₃NO

As a strained, four-membered nitrogen heterocycle coupled with a lipophilic trifluoromethoxy group, this compound presents a dual-hazard profile: chemical reactivity (ring-opening potential) and enhanced bioavailability (fluorine-mediated membrane permeability).

Unlike simple aliphatic amines, the azetidine ring is inherently strained (~25 kcal/mol), making it susceptible to nucleophilic attack and ring-opening, which can lead to alkylation of biological targets. Furthermore, the trifluoromethoxy (-OCF₃) motif increases lipophilicity, potentially facilitating rapid skin absorption. Treat this compound as a hazardous alkylating agent and a severe irritant.

Core Hazards:

• Acute Toxicity: Harmful if swallowed or inhaled.[1]

• Skin/Eye Corrosion: Causes serious eye irritation and skin irritation. Potential for severe burns if the free base is handled without neutralization.

• Target Organ Toxicity: Respiratory tract irritation (STOT-SE 3).[2]

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling >10 mg quantities. The lipophilic nature of the -OCF₃ group requires strict adherence to glove breakthrough times.

PPE Category	Standard / Material	Specification & Rationale
Hand Protection	Double Gloving (Nitrile)	Inner: 4 mil Nitrile (Disposable).Outer: 5-8 mil Nitrile (Extended Cuff).Rationale: Fluorinated ethers can permeate standard latex. Double nitrile provides >480 min breakthrough protection for solid handling. Change outer gloves immediately upon splash.
Eye Protection	Chemical Goggles	Tightly fitting safety goggles (ANSI Z87.1 or EN 166).Rationale: Face shields alone are insufficient against vapors. Azetidine vapors/dust can cause lacrimation and corneal damage.
Respiratory	P95/N95 or P100	Solid Handling: N95 mask minimum inside a fume hood.Liquid/Oil: Half-mask respirator with Multi-Gas/Vapor cartridges (OV/AG) if fume hood velocity <100 fpm.
Body Defense	Tyvek® Lab Coat	Polyethylene-coated (Tyvek) or chemically resistant apron over standard cotton lab coat.Rationale: Cotton absorbs lipophilic liquids, holding them against the skin.

Operational Workflow: The "Containment Cycle"

This protocol utilizes a "Containment Cycle" to minimize exposure during the transition from storage to reaction.

Step 1: Storage & Retrieval

• State: Often supplied as a Hydrochloride (HCl) salt for stability. Free bases are oils/low-melting solids and are hygroscopic.

• Condition: Store at 2–8°C under inert gas (Argon/Nitrogen). The azetidine ring is sensitive to moisture and can hydrolyze or polymerize over time.

• Retrieval: Allow the container to warm to room temperature before opening to prevent condensation, which accelerates degradation.

Step 2: Weighing & Transfer

• Engineering Control: All weighing must occur inside a Chemical Fume Hood or a Powder Containment Balance Enclosure .

• Technique: Use anti-static weighing boats. Avoid metal spatulas if handling the free base (potential metal coordination); use PTFE-coated or glass tools.

Step 3: Reaction Setup

• Solvent Compatibility: Compatible with DCM, THF, and DMF. Avoid protic solvents (MeOH/EtOH) for long-term storage of the free base to prevent ring-opening solvolysis.

• Neutralization (If using HCl salt): If the free base is required in situ, use a mild base (e.g., K₂CO₃ or DIPEA) in an aprotic solvent. Avoid strong nucleophiles that could attack the azetidine ring directly.

Step 4: Quenching & Cleanup[3]

• Decontamination: Wipe surfaces with a 5% surfactant solution (e.g., Decon 90) followed by water. Avoid acidic cleaning agents initially, as they may volatilize the amine or induce vigorous hydrolysis.

Visualizing the Safety Workflow

The following diagram illustrates the critical decision points and containment barriers for handling this specific fluorinated heterocycle.

Figure 1: Operational workflow emphasizing thermal equilibration and containment zones to prevent hydrolysis and exposure.

Disposal & Waste Management

Due to the Trifluoromethoxy (-OCF₃) group and the nitrogen heterocycle, this compound requires specific segregation to prevent environmental contamination and incinerator damage.

Waste Stream	Classification	Protocol
Solid Waste	Hazardous Organics	Contaminated gloves, weighing boats, and paper towels must be double-bagged and tagged as "Toxic Solid - Fluorinated".
Liquid Waste	Halogenated Organic	Do NOT mix with Acid Waste. Segregate into "Halogenated Organic Solvents". The -OCF₃ group releases HF upon high-temperature incineration; notify EHS of high fluorine content.
Aqueous Waste	Toxic Aqueous	Aqueous layers from extractions must be collected. Do not pour down the drain. Adjust pH to 7-9 before storage to prevent acid-catalyzed hydrolysis in the drum.

Scientific Rationale & Causality

Why Double Glove? Fluorinated ethers (like the -OCF₃ moiety) exhibit high lipophilicity (LogP > 2.5). This allows them to solvate into and permeate through low-density rubber matrices faster than non-fluorinated analogs. Double nitrile creates a sacrificial layer; if the outer glove is compromised, the inner glove maintains the barrier while you doff the contaminated gear [1].

Why Avoid Acidic Cleaning? Azetidines are strained amines. While they are bases, exposure to strong acids can protonate the nitrogen, making the adjacent carbons highly electrophilic. This can lead to ring-opening reactions that may generate reactive alkyl halides or amino-alcohols, changing the hazard profile unpredictably. Neutral detergents are safer for surface decontamination [2].

References

• ChemicalBook. (2023). SDS for 3-(4-Trifluoromethyl-phenoxy)-azetidine (Analogous Safety Data). Retrieved from

• BenchChem. (2025).[3][4] Essential Safety and Handling Guide for 1,3-Oxazetidine and its Derivatives.[4] Retrieved from

• Fisher Scientific. (2025). Safety Data Sheet: 4-(Trifluoromethoxy)phenol. Retrieved from

• Sigma-Aldrich. (2025).[2][3] Safety Data Sheet: Azetidine Derivatives. Retrieved from

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